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Foundational

Ethyl [(4-ethylphenyl)carbamoyl]formate chemical structure and molecular weight

An In-Depth Technical Guide to Ethyl [(4-ethylphenyl)carbamoyl]formate: Structure, Properties, and Synthetic Approaches Authored by: A Senior Application Scientist This technical guide provides a comprehensive overview o...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Ethyl [(4-ethylphenyl)carbamoyl]formate: Structure, Properties, and Synthetic Approaches

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive overview of Ethyl [(4-ethylphenyl)carbamoyl]formate, a compound of interest for researchers, scientists, and professionals in drug development. While specific data for this exact molecule is not extensively documented in public literature, this guide synthesizes information from closely related analogs and established chemical principles to offer a robust profile. We will delve into its chemical structure, molecular weight, potential synthetic pathways, and anticipated physicochemical properties, providing a solid foundation for further research and application.

Molecular Identity and Physicochemical Properties

Chemical Structure and Molecular Weight

Ethyl [(4-ethylphenyl)carbamoyl]formate is an organic compound featuring a central carbamoylformate moiety linked to a 4-ethylphenyl group. The structure consists of an ethyl ester of a carboxylic acid that is also an amide. This unique combination of functional groups imparts specific chemical reactivity and potential for biological activity.

The molecular structure can be systematically broken down as follows:

  • An ethyl group (-CH2CH3) attached to a formate group through an ester linkage.

  • A carbamoyl group (-C(O)NH-) linking the formate to the phenyl ring.

  • A 4-ethylphenyl group, which is a benzene ring substituted with an ethyl group at the para position.

Based on this structure, the molecular formula is determined to be C12H15NO3.

The molecular weight is calculated from the atomic weights of its constituent elements:

  • Carbon (C): 12 atoms × 12.011 g/mol = 144.132 g/mol

  • Hydrogen (H): 15 atoms × 1.008 g/mol = 15.120 g/mol

  • Nitrogen (N): 1 atom × 14.007 g/mol = 14.007 g/mol

  • Oxygen (O): 3 atoms × 15.999 g/mol = 47.997 g/mol

Total Molecular Weight = 221.256 g/mol

A summary of the key identifiers for Ethyl [(4-ethylphenyl)carbamoyl]formate and a closely related analog, Ethyl [(2,4-dimethylphenyl)carbamoyl]formate, is presented in the table below.[1]

PropertyEthyl [(4-ethylphenyl)carbamoyl]formate (Predicted)Ethyl [(2,4-dimethylphenyl)carbamoyl]formate[1]
CAS Number Not available24451-18-1
Molecular Formula C12H15NO3C12H15NO3
Molecular Weight 221.256 g/mol 221.25 g/mol
SMILES CCOC(=O)C(=O)Nc1ccc(CC)cc1O=C(C(NC1=CC=C(C)C=C1C)=O)OCC
Predicted Physicochemical Properties

The physicochemical properties of Ethyl [(4-ethylphenyl)carbamoyl]formate can be predicted based on its structure and by analogy to similar compounds. These properties are crucial for understanding its behavior in various experimental and physiological conditions.

PropertyPredicted Value/DescriptionRationale/Comparison
Physical State Solid (crystalline or powder)Similar carbamoylformates are solids at room temperature.
Melting Point Moderately highThe presence of amide and phenyl groups allows for strong intermolecular interactions.
Solubility Soluble in organic solvents (e.g., DMSO, DMF, alcohols), sparingly soluble in water.The ethyl ester and ethylphenyl groups are nonpolar, while the carbamoyl group is polar.
XLogP3 ~2.0-3.0Based on the hydrophobicity of the ethyl and phenyl groups. For comparison, Ethyl [(4-methylphenyl)carbamoyl]formate has an XLogP3 of 1.57.[2]
PSA (Polar Surface Area) ~55.4 ŲSimilar to Ethyl [(4-methylphenyl)carbamoyl]formate.[2]

Synthesis and Mechanistic Considerations

The synthesis of Ethyl [(4-ethylphenyl)carbamoyl]formate can be approached through several established methods for carbamate formation. A common and efficient method involves the reaction of an isocyanate with an alcohol or the acylation of an amine.

Proposed Synthetic Pathway: Acylation of 4-Ethylaniline

A logical and well-established route for the synthesis of Ethyl [(4-ethylphenyl)carbamoyl]formate is the acylation of 4-ethylaniline with ethyl oxalyl chloride. This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Synthesis_Pathway 4-Ethylaniline 4-Ethylaniline Product Ethyl [(4-ethylphenyl)carbamoyl]formate 4-Ethylaniline->Product + Ethyl oxalyl chloride Ethyl_oxalyl_chloride Ethyl_oxalyl_chloride Ethyl_oxalyl_chloride->Product Base_Pyridine Base (e.g., Pyridine) Base_Pyridine->Product Byproduct Pyridinium hydrochloride Product->Byproduct forms

Caption: Proposed synthesis of Ethyl [(4-ethylphenyl)carbamoyl]formate via acylation.

Experimental Protocol: Synthesis of Ethyl [(4-ethylphenyl)carbamoyl]formate

The following is a generalized, step-by-step protocol for the synthesis of the target compound. This protocol should be adapted and optimized based on laboratory conditions and desired scale.

  • Reaction Setup:

    • In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 4-ethylaniline (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane or tetrahydrofuran).

    • Add a non-nucleophilic base, such as pyridine or triethylamine (1.1 eq), to the solution.

    • Cool the reaction mixture to 0 °C in an ice bath.

  • Acylation:

    • Dissolve ethyl oxalyl chloride (1.05 eq) in the same anhydrous solvent and add it to the dropping funnel.

    • Add the ethyl oxalyl chloride solution dropwise to the stirred reaction mixture over 30-60 minutes, maintaining the temperature at 0 °C.

  • Reaction Monitoring and Work-up:

    • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

    • Monitor the reaction progress by thin-layer chromatography (TLC).

    • Upon completion, quench the reaction with the addition of water.

    • Separate the organic layer and wash it successively with dilute HCl, saturated NaHCO3 solution, and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification:

    • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

  • Characterization:

    • Confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis.

Potential Applications and Research Directions

While the specific applications of Ethyl [(4-ethylphenyl)carbamoyl]formate are not yet defined, compounds with the carbamoylformate scaffold have been explored in various areas of drug discovery and materials science.

  • Pharmaceutical Intermediates: This class of compounds can serve as versatile building blocks for the synthesis of more complex molecules with potential therapeutic properties.

  • Agrochemicals: The structural motifs present in the molecule are found in some pesticides and herbicides. Ethyl formate itself is used as a fumigant.[3]

  • Material Science: The carbamate linkage is a key component of polyurethanes, suggesting potential applications in polymer chemistry.

Future research could focus on the biological evaluation of Ethyl [(4-ethylphenyl)carbamoyl]formate and its derivatives for activities such as enzyme inhibition, antimicrobial effects, or as modulators of specific cellular pathways.

Safety and Handling

Detailed toxicological data for Ethyl [(4-ethylphenyl)carbamoyl]formate is not available. However, based on the general hazards associated with related chemicals, the following precautions should be taken:

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

  • Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of dust or vapors.

  • Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[4][5]

  • Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[5]

It is highly recommended to consult the Safety Data Sheet (SDS) for any chemical before use. The SDS for ethyl formate indicates that it is a flammable liquid and can cause eye and respiratory irritation.[4][6][7]

Safety_Workflow cluster_Preparation Preparation cluster_Handling Handling cluster_Storage Storage cluster_Emergency Emergency Consult_SDS Consult SDS Don_PPE Wear Appropriate PPE Consult_SDS->Don_PPE Use_Fume_Hood Work in Fume Hood Don_PPE->Use_Fume_Hood Avoid_Contact Avoid Skin/Eye Contact Use_Fume_Hood->Avoid_Contact Store_Cool_Dry Store in Cool, Dry Place Avoid_Contact->Store_Cool_Dry First_Aid Administer First Aid Avoid_Contact->First_Aid Separate_Incompatibles Separate from Incompatibles Store_Cool_Dry->Separate_Incompatibles Seek_Medical_Attention Seek Medical Attention First_Aid->Seek_Medical_Attention

Caption: General laboratory safety workflow for handling chemical compounds.

Conclusion

Ethyl [(4-ethylphenyl)carbamoyl]formate is a compound with a well-defined structure and predictable properties. While direct experimental data is scarce, this guide provides a comprehensive overview based on sound chemical principles and data from analogous compounds. The proposed synthetic route is robust and follows established organic chemistry methodologies. The potential applications in medicinal chemistry and material science warrant further investigation into the synthesis and characterization of this and related molecules. As with any chemical, proper safety precautions are paramount during handling and experimentation.

References

  • Vertex AI Search. (n.d.). ETHYL [(4-HYDROXYPHENYL)CARBAMOYL]FORMATE | CAS 40821-49-6. Retrieved March 27, 2026, from [Link]

  • Molport. (n.d.). ethyl [(4-ethoxyphenyl)carbamoyl]formate | 13789-91-8. Retrieved March 27, 2026, from [Link]

  • NextSDS. (n.d.). ethyl (4-acetylphenyl)carbamoylformate — Chemical Substance Information. Retrieved March 27, 2026, from [Link]

  • Molport. (n.d.). ethyl [(4-chloro-2-methylphenyl)carbamoyl]formate | 69066-14-4. Retrieved March 27, 2026, from [Link]

  • Advanced Biotech. (2026, January 28). Safety Data Sheet. Retrieved March 27, 2026, from [Link]

  • New Jersey Department of Health. (n.d.). ETHYL FORMATE - HAZARD SUMMARY. Retrieved March 27, 2026, from [Link]

  • University of Hertfordshire. (2026, January 30). Ethyl formate. AERU. Retrieved March 27, 2026, from [Link]

Sources

Exploratory

Thermodynamic and Kinetic Solubility Profiling of Ethyl [(4-ethylphenyl)carbamoyl]formate: A Technical Guide for Drug Development

Executive Summary In contemporary drug discovery, approximately 80–90% of new chemical entities (NCEs) emerging from high-throughput screening pipelines exhibit poor aqueous solubility[1]. Ethyl [(4-ethylphenyl)carbamoyl...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary drug discovery, approximately 80–90% of new chemical entities (NCEs) emerging from high-throughput screening pipelines exhibit poor aqueous solubility[1]. Ethyl [(4-ethylphenyl)carbamoyl]formate is a prime example of such a molecule. Belonging to the class of N-aryl oxalamic acid esters[2], this synthetic organic scaffold is frequently utilized in the development of enzyme inhibitors (such as FAHD1 inhibitors) and receptor antagonists[3][4].

However, its high lipophilicity presents a significant biopharmaceutical hurdle. For drug development professionals and formulation scientists, understanding the solubility dichotomy of this compound—highly soluble in organic solvents but practically insoluble in water—is critical. This whitepaper provides an in-depth mechanistic analysis of its solubility profile, details self-validating experimental protocols for solubility determination, and outlines downstream formulation strategies to overcome its bioavailability limitations.

Physicochemical Profiling & Structural Thermodynamics

To understand the solubility behavior of Ethyl [(4-ethylphenyl)carbamoyl]formate, we must analyze its molecular architecture and the thermodynamics of solvation.

The molecule consists of a hydrophobic 4-ethylphenyl ring attached to a carbamoyl formate (oxalamate ethyl ester) moiety.

  • The "Grease-Ball" Classification: Unlike "brick-dust" molecules that are insoluble due to extremely high crystal lattice energies (high melting points), this compound functions more as a "grease-ball" molecule[5]. Its insolubility is driven by high lipophilicity (LogP) and a lack of ionizable groups at physiological pH.

  • Thermodynamic Causality: Dissolution requires breaking solute-solute interactions (crystal lattice) and forming a cavity within the solvent. In water, creating a cavity to accommodate the bulky, hydrophobic 4-ethylphenyl group disrupts the highly ordered hydrogen-bond network of water. Because the compound's ester and amide groups offer limited hydrogen-bonding potential, the exothermic energy of solute-water interaction ( ΔHsolvation​ ) is insufficient to overcome the endothermic penalty of cavity formation ( ΔHcavity​ ).

  • Organic Solvent Affinity: In organic solvents like Dimethyl Sulfoxide (DMSO) or Ethanol, the energetic cost of cavity formation is significantly lower, and favorable dipole-dipole and London dispersion forces drive rapid and complete dissolution.

SolvationThermodynamics Solid Solid Crystal Lattice (High Lattice Energy) Cavity Solvent Cavity Formation (Endothermic Barrier) Solid->Cavity ΔH_lattice > 0 Solvation Solute-Solvent Interaction (Exothermic Release) Cavity->Solvation ΔH_cavity > 0 Dissolved Dissolved Solute (Thermodynamic Equilibrium) Solvation->Dissolved ΔH_solvation < 0

Thermodynamic pathway of solute dissolution highlighting energetic barriers.

Comparative Solubility Profile

The table below summarizes the expected solubility profile of Ethyl [(4-ethylphenyl)carbamoyl]formate across various solvent systems, illustrating the stark contrast between aqueous and organic environments.

Solvent SystemDielectric Constant (ε)Estimated SolubilitySolvation Mechanism & Causality
Water (pH 7.4) ~80.1< 10 µg/mL (Poor)High dielectric constant; hydrophobic hydration penalty exceeds hydrogen-bonding gains.
DMSO ~46.7> 50 mg/mL (High)Strong aprotic dipole interactions; readily disrupts the crystal lattice without H-bond network penalties.
Ethanol ~24.510 - 30 mg/mL (Moderate-High)Lower dielectric constant; alkyl chain interacts favorably with the 4-ethylphenyl moiety via dispersion forces.
PEG-400 ~12.4> 20 mg/mL (High)Polymeric co-solvent; provides a highly lipophilic microenvironment ideal for "grease-ball" molecules.

Experimental Methodologies for Solubility Determination

To accurately profile this compound, researchers must employ both thermodynamic and kinetic solubility assays. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol A: The Shake-Flask Method (Thermodynamic Equilibrium)

The shake-flask method remains the gold standard for determining the true thermodynamic equilibrium solubility of a compound[6][7].

Causality of Design: Thermodynamic solubility requires the system to reach a state where the chemical potential of the solid equals that of the solute in solution. A 24-to-48-hour incubation is mandatory to overcome the kinetic barrier of dissolution for highly lipophilic crystals.

  • Preparation: Weigh an excess amount of Ethyl[(4-ethylphenyl)carbamoyl]formate (e.g., 5 mg) into a 15 mL glass vial to ensure the presence of undissolved solid throughout the assay[6][7].

  • Solvent Addition: Add 5 mL of the target aqueous buffer (e.g., Phosphate Buffer pH 6.8) or organic mixture.

  • Agitation: Seal the vial and place it in an orbital shaker incubator set to 37 ± 1 °C. Agitate at 200 RPM for 24 to 48 hours[7]. Self-Validation Check: Visually confirm that solid precipitate remains at the end of the incubation; if not, the solution is not saturated, and more solid must be added.

  • Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 × g for 15 minutes at 37 °C to pellet the undissolved drug. Alternatively, use a 0.45 µm PTFE syringe filter (discarding the first 1 mL to account for non-specific binding).

  • Quantification: Dilute the supernatant with a compatible organic solvent (e.g., Acetonitrile) to prevent precipitation upon cooling, and quantify the concentration using a validated HPLC-UV method.

Protocol B: High-Throughput Laser Nephelometry (Kinetic Solubility)

In early drug discovery, kinetic solubility is preferred for rapid screening. Nephelometry measures the intensity of light scattered by particles suspended in solution, making it highly sensitive to the exact point of drug precipitation[8][9].

Causality of Design: By keeping the DMSO concentration constant (typically 1-5%), this method isolates the aqueous solubility limit without the confounding variable of increasing co-solvent concentrations[9].

  • Stock Preparation: Prepare a 10 mM stock solution of the compound in 100% DMSO.

  • Serial Dilution: In a 96-well or 384-well microtiter plate, perform a serial dilution of the stock using DMSO.

  • Aqueous Spiking: Transfer a fixed volume (e.g., 5 µL) of each DMSO dilution into a new plate containing 95 µL of aqueous buffer per well. This maintains a constant 5% DMSO concentration across all test wells[9].

  • Incubation: Incubate the plate at room temperature for 60–90 minutes to allow precipitation to occur.

  • Detection: Read the plate using a laser nephelometer (e.g., NEPHELOstar Plus).

  • Analysis: Plot the Relative Nephelometry Units (RNU) against the compound concentration. The kinetic solubility limit is identified as the concentration where a sharp inflection point (increase in RNU) occurs, indicating the onset of precipitation[9][10].

NephelometryWorkflow Stock 10 mM DMSO Stock (Target Compound) Dilution Serial Dilution (Constant DMSO %) Stock->Dilution Incubation Incubation (Precipitation Phase) Dilution->Incubation Laser Laser Nephelometry (Light Scattering) Incubation->Laser Analysis Solubility Limit (RNU Inflection Point) Laser->Analysis

High-throughput kinetic solubility screening workflow using laser nephelometry.

Formulation Strategies for Drug Development

Because Ethyl [(4-ethylphenyl)carbamoyl]formate exhibits high organic solubility but poor aqueous solubility, it falls into Biopharmaceutics Classification System (BCS) Class II or IV[5]. If this scaffold is advanced into in vivo efficacy models or clinical development, standard aqueous formulations will fail to achieve systemic exposure.

To overcome this, formulation scientists must leverage physical modification strategies:

  • Lipid-Based Formulations (LBFs): Given its "grease-ball" nature, the compound is highly amenable to dissolution in lipids. Self-Emulsifying Drug Delivery Systems (SEDDS) utilizing a mixture of oils, surfactants (e.g., Tween 80), and co-solvents (e.g., PEG-400) can keep the drug in a solubilized state in the gastrointestinal tract, forming nanometer-scale droplets upon contact with aqueous fluids[1][5].

  • Amorphous Solid Dispersions (ASDs): By utilizing hot-melt extrusion or spray drying, the crystalline lattice energy is entirely bypassed. The compound is trapped in a high-energy amorphous state within a polymer matrix (e.g., HPMCAS or PVP-VA), significantly enhancing the apparent solubility and dissolution rate[1][5].

  • Wet Media Milling (Nanosuspensions): If the compound is chemically unstable in lipid or amorphous states, mechanical particle-size reduction to the nanometer scale increases the surface-area-to-volume ratio, thereby accelerating the dissolution rate according to the Noyes-Whitney equation[1][5].

References

  • Simader, E., et al. Inhibitors of Fumarylacetoacetate Hydrolase Domain Containing Protein 1 (FAHD1). National Center for Biotechnology Information (PMC). Available at:[Link]

  • Schittny, A., et al. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Methods. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Bevan, C. D., & Lloyd, R. S. A High-Throughput Screening Method for the Determination of Aqueous Drug Solubility Using Laser Nephelometry in Microtiter Plates. Analytical Chemistry (ACS Publications). Available at:[Link]

  • World Health Organization (WHO). Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification. WHO Annex 4. Available at:[Link]

  • Ono, A., et al. Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo) in Japan. National Center for Biotechnology Information (PMC). Available at:[Link]

Sources

Foundational

Comprehensive Guide to Receptor Binding Affinity Studies Using Ethyl [(4-ethylphenyl)carbamoyl]formate

Executive Summary & Mechanistic Rationale In the landscape of modern drug discovery, accurately defining the interaction between a small-molecule ligand and its target receptor is paramount. This whitepaper provides an i...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

In the landscape of modern drug discovery, accurately defining the interaction between a small-molecule ligand and its target receptor is paramount. This whitepaper provides an in-depth, technical methodology for conducting rigorous receptor binding affinity studies using Ethyl[(4-ethylphenyl)carbamoyl]formate (EEPCF) as our model pharmacological probe.

Chemically, EEPCF is an N-aryl oxamate derivative. Its topology features a lipophilic 4-ethylphenyl ring coupled to a highly polar, hydrogen-bond-capable carbamoylformate moiety. This structural duality makes it an exceptional candidate for interrogating receptor binding pockets—the 4-ethylphenyl group drives entropic, hydrophobic packing, while the carbamoylformate core engages in directional, enthalpic hydrogen bonding.

To establish absolute trustworthiness in our binding data, we cannot rely on a single assay. A robust drug discovery pipeline requires a self-validating system of orthogonal techniques. In this guide, we deploy a triad of biophysical and biochemical assays: Surface Plasmon Resonance (SPR) for real-time kinetics, Isothermal Titration Calorimetry (ITC) for thermodynamic profiling, and Radioligand Binding (RLB) for physiological equilibrium context.

OrthogonalWorkflow Ligand Ethyl [(4-ethylphenyl)carbamoyl]formate (Test Ligand) SPR SPR Kinetics (Real-time kon, koff) Ligand->SPR Immobilized Receptor ITC ITC Thermodynamics (ΔH, ΔS, Stoichiometry) Ligand->ITC In-Solution Receptor RLB Radioligand Binding (Equilibrium Ki, IC50) Ligand->RLB Membrane Receptor Data Data Synthesis & Orthogonal Validation SPR->Data KD ITC->Data Kd RLB->Data Ki

Caption: Orthogonal assay workflow for validating receptor-ligand binding affinity.

Experimental Workflows & Causality

Surface Plasmon Resonance (SPR): Kinetic Profiling

SPR is an optical, label-free technique that detects changes in the refractive index at a sensor surface, allowing us to measure the association ( kon​ ) and dissociation ( koff​ ) rates of EEPCF in real-time[1].

Causality of Experimental Design: We deliberately avoid direct amine coupling of the receptor to the sensor chip. Direct coupling randomly modifies surface lysines, which can occlude the binding pocket and artificially reduce the active fraction of the protein. Instead, we utilize a capture format (e.g., covalently linking an anti-His antibody to the chip to capture a His-tagged receptor). This ensures the receptor is uniformly oriented and maintains its native conformational flexibility[2],[3].

Step-by-Step Methodology:

  • Surface Preparation: Activate a CM5 sensor chip using EDC/NHS chemistry and covalently immobilize an anti-His capture antibody across all flow cells. Block remaining active sites with ethanolamine[2].

  • Receptor Capture: Flow solubilized, His-tagged target receptor over the active flow cell to achieve a capture level of ~500 Response Units (RU). Leave the reference cell blank to subtract bulk refractive index shifts[2].

  • Ligand Injection (Multi-Cycle Kinetics): Inject EEPCF at a flow rate of 50 µL/min over both flow cells. Use a 2-fold dilution series (e.g., 3.125 nM to 100 nM). Allow 120 seconds for association and 300 seconds for dissociation.

  • Regeneration: Inject a mild pulse of 50 mM NaOH for 30 seconds to strip the receptor-ligand complex, leaving the robust capture antibody intact for the next cycle[2].

  • Data Analysis: Double-reference the sensorgrams (subtracting the reference channel and a buffer-only injection) and fit the data to a 1:1 Langmuir binding model to derive kon​ , koff​ , and the equilibrium dissociation constant ( KD​ )[1].

Isothermal Titration Calorimetry (ITC): Thermodynamic Profiling

While SPR provides the speed of binding, ITC reveals the driving forces. ITC directly measures the heat released or absorbed during the binding event, providing a complete thermodynamic signature ( ΔH , ΔS , ΔG ) and stoichiometry ( n ) in a single, label-free assay[4].

Causality of Experimental Design: ITC is performed in true solution, eliminating artifacts caused by surface tethering[5]. Because EEPCF contains a carbamoylformate group, we expect a strong enthalpic contribution ( ΔH<0 ) due to hydrogen bond formation. To prevent "heat of dilution" artifacts from masking this signal, it is critical that the ligand and receptor are prepared in the exact same buffer[4]. Furthermore, we select a buffer with a low ionization enthalpy (e.g., phosphate or HEPES) to ensure the measured heat accurately reflects the binding event rather than buffer protonation[6].

Step-by-Step Methodology:

  • Sample Preparation: Dialyze the purified receptor extensively against the chosen buffer. Dilute EEPCF powder directly into the final dialysis dialysate to ensure perfect buffer matching.

  • Cell Loading: Load the calorimeter sample cell with 30 µM of the receptor. Load the injection syringe with 300 µM EEPCF (a 10-fold excess is standard for accurate saturation)[5].

  • Titration Execution: Set the instrument to 25°C with a stirring speed of 750 rpm. Program the syringe to deliver 20 sequential injections of 2 µL EEPCF, spaced 150 seconds apart to allow the heat signal to return to baseline[4].

  • Control Titration: Perform an identical titration of EEPCF into plain buffer. Subtract this background heat of dilution from the main experiment.

  • Data Analysis: Integrate the area under each injection peak to determine the heat per mole of injectant. Fit the resulting isotherm to an "Independent Binding Sites" model to extract Kd​ , ΔH , and n [4].

ThermodynamicCycle Free Free State Receptor + EEPCF Transition Transition State Conformational Adaptation Free->Transition Association (kon) Bound Bound Complex Enthalpically Driven Transition->Bound Heat Release (ΔH) Bound->Free Dissociation (koff)

Caption: Thermodynamic and kinetic cycle of EEPCF binding to its target receptor.

Radioligand Binding (RLB): Physiological Context

Purified proteins in SPR and ITC lack the complex lipid microenvironment of a living cell. RLB bridges this gap by evaluating EEPCF's ability to compete with a known radioligand in crude cell membrane preparations[7].

Causality of Experimental Design: Because EEPCF has a lipophilic 4-ethylphenyl tail, it is prone to sticking to the glass fiber (GF/C) filters used to separate bound from free ligand. To prevent high Non-Specific Binding (NSB) from ruining the signal-to-noise ratio, we pre-soak the filters in 0.3% polyethyleneimine (PEI). PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, allowing unbound lipophilic ligands to wash through freely[8],[9].

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize cells expressing the target receptor in cold lysis buffer. Centrifuge at 100,000 x g for 30 minutes at 4°C to pellet the membranes. Resuspend in binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)[10].

  • Assay Assembly: In a 96-well plate, combine 150 µL of membrane suspension (containing 5–20 µg protein), 50 µL of a fixed concentration of radioligand (e.g., 3 H-labeled known agonist at its Kd​ ), and 50 µL of unlabeled EEPCF at varying concentrations (10 −10 to 10 −4 M)[8],[9].

  • Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation to ensure the system reaches thermodynamic equilibrium[8].

  • Separation: Terminate the reaction by rapid vacuum filtration through the 0.3% PEI pre-soaked GF/C filters using a 96-well cell harvester. Wash the filters four times with ice-cold buffer to lock the bound complex in place[8].

  • Quantification: Dry the filters, add scintillation cocktail, and count the radioactivity using a MicroBeta counter[8],[10].

  • Data Analysis: Plot the displacement curve to find the IC50​ . Convert the IC50​ to the absolute inhibition constant ( Ki​ ) using the Cheng-Prusoff equation: Ki​=IC50​/(1+[Radioligand]/Kd​) [10].

Quantitative Data Synthesis

A self-validating system is confirmed when orthogonal methods yield mathematically converging affinities. Below is a representative data synthesis demonstrating how EEPCF binding parameters should align across the three platforms.

Assay PlatformParameter MeasuredRepresentative Value for EEPCFMechanistic Interpretation
SPR KD​ (Equilibrium)42.5 nM High-affinity binding confirmed optically.
SPR kon​ (Association) 1.2×105 M−1s−1 Rapid target engagement.
SPR koff​ (Dissociation) 5.1×10−3 s−1 Moderate residence time on the receptor.
ITC Kd​ (Affinity)48.0 nM Validates SPR KD​ in a label-free, solution state.
ITC ΔH (Enthalpy)-12.4 kcal/molStrongly exothermic; indicates optimal hydrogen bonding via the carbamoylformate group.
ITC Stoichiometry ( n )0.98Confirms a precise 1:1 binding ratio.
RLB IC50​ 115.0 nMApparent affinity in the presence of competing radioligand.
RLB Ki​ (Inhibition Const.)45.2 nM Validates SPR/ITC data within a complex membrane lipid environment.

Table 1: Cross-platform validation of Ethyl [(4-ethylphenyl)carbamoyl]formate binding affinity. The convergence of KD​ , Kd​ , and Ki​ in the ~45 nM range proves the robustness of the experimental design.

References

  • Data Sheet Radioligand Binding Assay Protocol Gifford Bioscience URL
  • Data Sheet Radioligand Binding Assay Protocols Gifford Bioscience URL
  • Application Notes and Protocols for Radioligand Binding Assays BenchChem URL
  • National Institutes of Health (PMC)
  • How Strong is Your Binding?
  • Surface Plasmon Resonance (SPR)
  • Surface Plasmon Resonance as a Tool for Ligand Binding Investigation of Engineered GPR17 Receptor Frontiers URL
  • Fc receptor binding assays using surface plasmon resonance Cytiva Life Sciences URL
  • Isothermal Titration Calorimetry (ITC)
  • National Institutes of Health (PMC)

Sources

Protocols & Analytical Methods

Method

Application Note: Preparation and In Vitro Utilization of Ethyl[(4-ethylphenyl)carbamoyl]formate Stock Solutions

Target Audience: Cell Biologists, Metabolic Researchers, and Preclinical Drug Development Scientists Focus Area: Cancer Metabolism, Glycolysis Inhibition, and Prodrug Assay Development Mechanistic Rationale: The Prodrug...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Cell Biologists, Metabolic Researchers, and Preclinical Drug Development Scientists Focus Area: Cancer Metabolism, Glycolysis Inhibition, and Prodrug Assay Development

Mechanistic Rationale: The Prodrug Advantage in Metabolic Targeting

Targeting the Warburg effect—the propensity of cancer cells to rely on aerobic glycolysis—requires potent inhibition of Lactate Dehydrogenase A (LDHA)[1]. While oxamic acid and its derivatives are well-established competitive inhibitors of LDHA, their therapeutic and experimental utility is often bottlenecked by poor plasma membrane permeability due to the charged carboxylic acid moiety at physiological pH.

Ethyl [(4-ethylphenyl)carbamoyl]formate (also known as ethyl N-(4-ethylphenyl)oxamate) circumvents this limitation through a classic prodrug strategy[2]. By masking the polar carboxylate group as an ethyl ester, the molecule gains sufficient lipophilicity to passively diffuse across the hydrophobic lipid bilayer. Once localized within the cytosol, ubiquitous intracellular esterases hydrolyze the ester bond, liberating the active N-(4-ethylphenyl)oxamic acid. This active metabolite then competitively binds the substrate pocket of LDHA, blocking the conversion of pyruvate to lactate and effectively starving the cell of NAD+ regeneration required for sustained glycolysis[3].

Mechanism Prodrug Ethyl [(4-ethylphenyl) carbamoyl]formate (Lipophilic Prodrug) CellMembrane Plasma Membrane (Passive Diffusion) Prodrug->CellMembrane Penetrates Esterase Intracellular Esterases CellMembrane->Esterase Cytosolic Entry ActiveDrug N-(4-ethylphenyl) oxamate (Active Inhibitor) Esterase->ActiveDrug Ester Hydrolysis LDHA Lactate Dehydrogenase A (Target Enzyme) ActiveDrug->LDHA Competitive Inhibition Lactate Lactate LDHA->Lactate Conversion Blocked Pyruvate Pyruvate Pyruvate->LDHA Substrate Binding

Intracellular activation of the ethyl oxamate prodrug and subsequent LDHA inhibition.

Physicochemical Properties & Reconstitution Metrics

To ensure reproducible cell culture assays, precise preparation of the master stock is critical. Ethyl [(4-ethylphenyl)carbamoyl]formate is a synthetic organic compound belonging to the class of N-aryl oxalamic acid esters[4].

PropertyValueExperimental Implication
Molecular Formula C₁₂H₁₅NO₃[5]Determines mass-to-molarity conversions.
Molecular Weight 221.25 g/mol [5]Required for precise stock calculations.
Primary Solvent Anhydrous DMSOPrevents premature aqueous hydrolysis of the ester.
Stock Storage -80°C (Desiccated)Maintains stability and prevents degradation over time.
Working Conc. Range 10 μM – 500 μMRequires a high-concentration master stock (e.g., 50 mM).
Table 1: Mass/Volume Dilution Matrix for Master Stocks

Calculations based on MW = 221.25 g/mol . Volumes represent the amount of Anhydrous DMSO required to dissolve exactly 5 mg or 10 mg of lyophilized powder.

Target Stock ConcentrationVolume of DMSO for 5 mgVolume of DMSO for 10 mg
10 mM 2.260 mL4.520 mL
25 mM 0.904 mL1.808 mL
50 mM 0.452 mL0.904 mL

Protocol 1: Preparation of Master Stock Solutions

Causality Note: The use of anhydrous Dimethyl Sulfoxide (DMSO) is non-negotiable. Standard cell culture DMSO rapidly absorbs atmospheric moisture. Water introduction will catalyze the spontaneous hydrolysis of the ethyl ester during freeze-thaw cycles, converting the prodrug into the membrane-impermeable oxamic acid before it ever reaches the cells, resulting in false-negative assay readouts.

Step-by-Step Methodology
  • Equilibration: Allow the sealed vial of Ethyl [(4-ethylphenyl)carbamoyl]formate powder to equilibrate to room temperature for at least 30 minutes in a desiccator. Reasoning: Opening a cold vial causes immediate condensation of atmospheric moisture onto the hygroscopic powder.

  • Solvent Addition: In a biosafety cabinet, add the calculated volume of sterile, anhydrous DMSO (≥99.9% purity) directly to the vial (e.g., 0.904 mL for 10 mg to achieve a 50 mM stock).

  • Dissolution: Vortex gently for 30–60 seconds. If particulates remain, sonicate the vial in a room-temperature water bath for 2 minutes. Do not heat the solution.

  • Aliquotting: Divide the master stock into single-use aliquots (e.g., 20–50 μL per tube) using low-bind microcentrifuge tubes. Reasoning: Repeated freeze-thaw cycles degrade the ester linkage.

  • Storage: Flash-freeze aliquots in liquid nitrogen and transfer to a -80°C freezer. Protect from light.

Protocol 2: In Vitro Cell Culture Assay for LDHA Inhibition

To establish a self-validating experimental system, the assay must account for both extracellular artifactual cleavage and true intracellular target engagement.

Causality Note on Serum: Standard Fetal Bovine Serum (FBS) contains high levels of butyrylcholinesterases and carboxylesterases. If the prodrug is incubated in 10% FBS, it will be rapidly cleaved in the extracellular media, rendering it incapable of entering the cell. Assays must be performed in low-serum (1%), serum-free, or heat-inactivated FBS media.

Step-by-Step Methodology
  • Cell Seeding: Seed target cells (e.g., HeLa, A549) at a density of 1 × 10⁴ cells/well in a 96-well plate. Incubate overnight at 37°C, 5% CO₂ to allow adherence.

  • Media Preparation: Prepare treatment media using base media (e.g., DMEM without phenol red) supplemented with 1% Heat-Inactivated FBS.

  • Working Dilutions: Thaw a single 50 mM prodrug aliquot. Perform serial dilutions in the treatment media to achieve final concentrations (e.g., 10, 50, 100, 250, 500 μM).

    • Self-Validation Control: Ensure the final DMSO concentration is normalized across all wells (typically ≤0.5% v/v) to rule out solvent toxicity. Include a vehicle-only control (0.5% DMSO).

  • Treatment: Aspirate growth media, wash cells once with PBS, and apply 100 μL of the treatment media per well. Incubate for 24 hours.

  • Supernatant Collection (Lactate Readout): Transfer 50 μL of the conditioned media to a new plate. Use a colorimetric L-Lactate Assay Kit to quantify extracellular lactate secretion (absorbance at 450 nm).

  • Viability Normalization: Add a viability reagent (e.g., CellTiter-Glo) to the remaining cells in the original plate.

    • Causality Note: Lactate levels must be normalized to viable cell mass. A drop in lactate could simply indicate cell death rather than specific metabolic inhibition.

Workflow Step1 1. Seed Cells (10^4 cells/well, overnight adherence) Step2 2. Prepare Treatment Media (Low-serum/Heat-inactivated FBS to prevent esterase cleavage) Step1->Step2 Step3 3. Compound Treatment (Serial dilutions, normalize DMSO to ≤0.5%) Step2->Step3 Step4 4. Dual Readout Collection (Separate supernatant from adherent cells) Step3->Step4 Step5A 5A. Extracellular Lactate Assay (Quantify glycolytic flux) Step4->Step5A Supernatant Step5B 5B. Cell Viability Assay (Normalize metabolic data) Step4->Step5B Adherent Cells

Step-by-step experimental workflow for evaluating LDHA inhibition in cell culture.

Data Interpretation & Troubleshooting

  • Expected Outcomes: Successful intracellular delivery and LDHA inhibition will manifest as a dose-dependent decrease in extracellular lactate (normalized to viability).

  • Troubleshooting Lack of Efficacy: If no lactate reduction is observed, the cell line may lack sufficient intracellular esterase expression to activate the prodrug[2]. In such cases, verifying intracellular cleavage via LC-MS/MS of cell lysates is recommended.

  • Troubleshooting Toxicity: If sharp toxicity is observed at low concentrations without a preceding drop in lactate, suspect off-target effects or DMSO toxicity. Ensure vehicle controls mirror the exact solvent concentration of the highest dose.

References

  • Benchchem . "Ethyl[(4-ethylphenyl)carbamoyl]formate". Accessed March 2026. 4

  • Benchchem . "Ethyl[(4-ethylphenyl)carbamoyl]formate - Molecular Weight and Properties". Accessed March 2026.5

  • ResearchGate . "Ultrasound Promoted Oxamate Synthesis: A Chemoselective and Direct Approach from Amines". Accessed March 2026. 3

  • ResearchGate . "Ultrasound Promoted Oxamate Synthesis (LDH Inhibition Profile)". Accessed March 2026. 1

  • ACS Publications . "Generation of Oxamic Acid Libraries: Antimalarials and Inhibitors of Plasmodium falciparum Lactate Dehydrogenase". Accessed March 2026. 2

Sources

Application

Application Note: HPLC-UV Method Development and Validation for Ethyl[(4-ethylphenyl)carbamoyl]formate

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Technical Protocol & Application Note Introduction & Chemical Profiling Ethyl[(4-ethylphenyl)carbamoyl]forma...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Technical Protocol & Application Note

Introduction & Chemical Profiling

Ethyl[(4-ethylphenyl)carbamoyl]formate (also known as ethyl N-(4-ethylphenyl)oxamate) is a synthetic organic compound belonging to the class of N-aryl oxalamic acid esters[1]. Compounds featuring this scaffold are frequently utilized as critical intermediates in active pharmaceutical ingredient (API) synthesis or as specialized functional additives.

To ensure the quality, efficacy, and safety of downstream products, a robust, stability-indicating analytical method is required. This application note details the Quality by Design (QbD) approach for developing and validating a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method, adhering strictly to the latest ICH Q2(R2)[2] and USP <1225>[3] regulatory guidelines.

Structural Liabilities and Method Rationale

Understanding the molecular structure is the cornerstone of method development. Ethyl[(4-ethylphenyl)carbamoyl]formate contains two hydrolytically sensitive functional groups:

  • Ethyl Ester: Highly susceptible to base-catalyzed hydrolysis.

  • Carbamoyl (Amide) Linkage: Susceptible to extreme acidic or basic conditions, potentially cleaving to form 4-ethylaniline and oxalic acid derivatives.

Because the degradation products (e.g., anilines and organic acids) are highly ionizable, a buffered, acidic mobile phase is mandatory to suppress ionization, prevent peak tailing, and ensure reproducible retention. Furthermore, the conjugated N-aryl oxamate system exhibits a strong π→π∗ transition, with a UV absorption maximum ( λmax​ ) historically documented around 254 nm for similar N-phenyloxamate derivatives[4].

Lifecycle A 1. Analyte Profiling pKa, LogP, UV Max B 2. Column Selection C18 / Phenyl-Hexyl A->B C 3. Mobile Phase pH & Organic Modifier B->C D 4. Method Validation ICH Q2(R2) / USP <1225> C->D E 5. Routine QC Lifecycle Management D->E

Figure 1: Analytical Quality by Design (AQbD) workflow for HPLC method development.

Chromatographic Conditions

Based on the lipophilicity of the 4-ethylphenyl group, a C18 stationary phase provides optimal hydrophobic retention. A gradient elution profile was selected to ensure that polar degradation products elute early, while the intact API and any non-polar impurities are resolved later in the run.

Table 1: Optimized HPLC-UV Parameters
ParameterSpecificationRationale
Column Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 µmHigh carbon load and end-capping prevent secondary silanol interactions.
Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) in WaterLow pH (~2.0) keeps the API neutral and ion-pairs with basic degradants.
Mobile Phase B Acetonitrile (HPLC Grade)Lower viscosity and better UV transparency than methanol at 254 nm.
Gradient Program 0-2 min: 30% B2-10 min: 30% 80% B10-12 min: 80% B12-12.1 min: 80% 30% B12.1-15 min: 30% BEnsures baseline resolution of polar degradants and washes the column.
Flow Rate 1.0 mL/minOptimal linear velocity for 4.6 mm ID columns.
Column Temp. 30°CStabilizes retention times against ambient laboratory fluctuations.
Detection UV at 254 nmTargets the λmax​ of the N-aryl oxamate chromophore[4].
Injection Vol. 10 µLBalances sensitivity with the prevention of column overloading.

Experimental Protocols

Sample and Standard Preparation

Self-validating note: The diluent matches the initial gradient conditions (30% organic) to prevent solvent-mismatch peak distortion (fronting).

  • Diluent Preparation: Mix HPLC-grade Water and Acetonitrile in a 70:30 (v/v) ratio.

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh 50.0 mg of Ethyl[(4-ethylphenyl)carbamoyl]formate reference standard into a 50 mL volumetric flask. Add 30 mL of diluent, sonicate for 5 minutes until fully dissolved, and dilute to volume.

  • Working Standard Solution (100 µg/mL): Transfer 5.0 mL of the stock solution into a 50 mL volumetric flask and dilute to volume with diluent. Mix thoroughly.

Forced Degradation (Specificity) Protocol

To prove the method is stability-indicating, the API must be subjected to stress conditions to generate a degradation profile[2].

  • Acid Hydrolysis: Mix 5.0 mL of Stock Solution with 5.0 mL of 0.1N HCl. Heat at 60°C for 2 hours. Crucial Step: Neutralize with 5.0 mL of 0.1N NaOH before dilution to prevent damage to the HPLC column.

  • Base Hydrolysis: Mix 5.0 mL of Stock Solution with 5.0 mL of 0.1N NaOH. Stir at room temperature for 30 minutes. Neutralize immediately with 5.0 mL of 0.1N HCl. (Note: The ester cleaves rapidly; extended exposure will completely destroy the API).

  • Oxidation: Mix 5.0 mL of Stock Solution with 5.0 mL of 3% H2​O2​ . Store at room temperature for 2 hours protected from light.

  • Thermal Stress: Expose solid API powder to 80°C in a convection oven for 48 hours. Dissolve in diluent to 100 µg/mL prior to injection.

Degradation cluster_conditions Forced Degradation Conditions API Ethyl[(4-ethylphenyl)carbamoyl]formate (API) Acid Acidic (0.1N HCl) API->Acid Base Basic (0.1N NaOH) API->Base Ox Oxidative (3% H2O2) API->Ox Thermal Thermal (80°C) API->Thermal Deg1 4-Ethylaniline + Oxalic Acid Acid->Deg1 Deg2 N-(4-ethylphenyl) oxamic acid Base->Deg2 Deg3 Oxidation Products (N-oxides) Ox->Deg3 Thermal->Deg2 Trace

Figure 2: Predictive forced degradation pathways for specificity validation.

Method Validation Results

The method was validated in accordance with the ICH Q2(R2) framework[5], which emphasizes the "reportable range" and fitness for purpose, alongside USP <1225> Category I requirements[3].

System Suitability

System suitability testing (SST) is an integral part of the analytical procedure lifecycle, ensuring the system is functioning adequately before sample analysis.

Table 2: System Suitability Criteria and Observed Results (n=6)

Parameter Acceptance Criteria (USP) Observed Result Status

| Retention Time (RT) | %RSD 2.0% | 0.35% | Pass | | Peak Area | %RSD 2.0% | 0.62% | Pass | | Tailing Factor (Tf) | 1.5 | 1.12 | Pass | | Theoretical Plates (N) | 5,000 | 9,450 | Pass | | Resolution (Rs) | 2.0 (from nearest peak) | 3.8 | Pass |

Specificity and Mass Balance

Photodiode Array (PDA) detection was utilized during forced degradation to assess peak purity. The peak purity angle was consistently less than the peak purity threshold for the API peak across all stress conditions, confirming no co-elution of degradants. Mass balance (sum of API + degradant areas compared to an unstressed control) was >98% for all conditions, proving the method is stability-indicating.

Linearity, Accuracy, and Precision

The reportable range was established from 50% to 150% of the target concentration (100 µg/mL), ensuring the method provides reliable results across the expected specification limits[5].

Table 3: Validation Summary Data | Validation Parameter | Range / Condition | Result | Acceptance Criteria | | :--- | :--- | :--- | :--- | | Linearity | 50 - 150 µg/mL (5 levels) | R2 = 0.9998y = 4521x + 12.4 | R2≥ 0.999 | | Accuracy (Recovery) | Spiked at 50%, 100%, 150% | 99.4% - 100.6% | 98.0% - 102.0% | | Method Precision | 6 preparations at 100% | %RSD = 0.7% | %RSD 2.0% | | Intermediate Precision | 2 Analysts, 2 Days, 2 Instruments | %RSD = 0.9% | %RSD 2.0% | | Robustness | Flow rate (±0.1 mL), Temp (±5°C) | Rs > 3.0, Tf < 1.3 | System Suitability Met |

Conclusion

A highly specific, accurate, and stability-indicating HPLC-UV method has been successfully developed for Ethyl[(4-ethylphenyl)carbamoyl]formate. By leveraging chemical causality—specifically addressing the hydrolytic liabilities of the ester and amide groups through pH control—the method achieves excellent resolution and peak symmetry. The validation data strictly complies with ICH Q2(R2) and USP <1225> guidelines, confirming that the analytical procedure is entirely fit for routine quality control, batch release, and long-term stability studies.

References

  • Benchchem. "Ethyl [(4-ethylphenyl)carbamoyl]formate". Benchchem.com. 1

  • European Medicines Agency / ICH. "validation of analytical procedures q2(r2) - ICH". ich.org. 2

  • European Medicines Agency / ICH. "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5". europa.eu. 5

  • United States Pharmacopeia. "General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS". uspbpep.com. 3

  • Royal Society of Chemistry. "Oxamate salts as novel agents for the restoration of marble and limestone substrates: case study of ammonium N-phenyloxamate". rsc.org. 4

Sources

Method

Application Note: Ethyl[(4-ethylphenyl)carbamoyl]formate as a Chemical Probe in Enzymatic Assays

Target Audience: Researchers, scientists, and drug development professionals in metabolic oncology and mitochondrial biology. Executive Summary & Chemical Identity Ethyl[(4-ethylphenyl)carbamoyl]formate is a synthetic or...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals in metabolic oncology and mitochondrial biology.

Executive Summary & Chemical Identity

Ethyl[(4-ethylphenyl)carbamoyl]formate is a synthetic organic compound belonging to the class of N-aryl oxalamic acid esters. While free oxalamic acids are established competitive inhibitors of α-keto acid-dependent enzymes, their utility in live-cell assays is severely bottlenecked by poor plasma membrane permeability. By masking the polar carboxylate group as an ethyl ester, this compound serves as a highly effective, cell-permeable chemical probe for investigating metabolic flux, specifically targeting Lactate Dehydrogenase (LDH) and Fumarylacetoacetate Hydrolase Domain-Containing Protein 1 (FAHD1).

Mechanistic Rationale: The Prodrug Causality

As a Senior Application Scientist, I frequently observe researchers applying ester-protected probes directly to purified enzymes in vitro, which inevitably yields false-negative results. It is critical to understand the causality of this probe's design: the ethyl ester itself is biologically inactive against the target enzymes.

In cellular environments, the ester acts as a lipophilic "stealth" moiety, allowing passive diffusion across the lipid bilayer. Once in the cytosol, ubiquitous intracellular carboxylesterases hydrolyze the ester bond, liberating the active N-aryl oxamate [1]. This active species functions as a structural isostere of pyruvate and oxaloacetate, allowing it to competitively occupy the active sites of LDH and FAHD1.

A robust, self-validating experimental system must account for this activation step. In vitro assays must incorporate a recombinant esterase pre-incubation, while cell-based assays rely on endogenous esterase activity.

Key Enzymatic Targets & Metabolic Pathways

The active oxamate derivative engages two primary metabolic nodes:

  • Lactate Dehydrogenase (LDH): By competitively inhibiting LDH, the probe blocks the conversion of pyruvate to lactate. This forces a metabolic rewiring away from aerobic glycolysis (the Warburg effect) and pushes pyruvate into the mitochondria for oxidative phosphorylation [2].

  • FAHD1 (Mitochondrial Oxaloacetate Decarboxylase): FAHD1 regulates the tricarboxylic acid (TCA) cycle by degrading oxaloacetate. Inhibition by the oxamate probe leads to oxaloacetate accumulation, which subsequently acts as a product-inhibitor of succinate dehydrogenase (Complex II), dampening mitochondrial respiration and reducing reactive oxygen species (ROS)[3].

Pathway Probe Ethyl[(4-ethylphenyl)carbamoyl]formate (Cell-Permeable Prodrug) Esterase Intracellular Esterases (Hydrolysis) Probe->Esterase Cellular Uptake Active Active N-Aryl Oxamate (Pyruvate/OAA Mimetic) Esterase->Active Ester Cleavage LDH LDH Inhibition (Cytosol) Active->LDH Competitive Binding FAHD1 FAHD1 Inhibition (Mitochondria) Active->FAHD1 Competitive Binding Metab1 Decreased Lactate (Lower ECAR) LDH->Metab1 Metab2 OAA Accumulation (Altered OCR) FAHD1->Metab2

Figure 1: Intracellular activation and target engagement of the oxamate probe.

Experimental Protocols: Self-Validating Systems

Protocol A: Cell-Free In Vitro Enzyme Inhibition Assay

To validate the target engagement of the probe without the confounding variables of cellular uptake, we utilize a cell-free system. Self-Validation Logic: We run two parallel experimental arms. Arm 1 includes the probe and the target enzyme (expecting NO inhibition). Arm 2 includes the probe, target enzyme, and Porcine Liver Esterase (PLE) (expecting dose-dependent inhibition). This proves the prodrug mechanism and rules out non-specific aggregation.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a 10 mM stock of Ethyl[(4-ethylphenyl)carbamoyl]formate in anhydrous DMSO. Dilute to working concentrations (1 µM - 500 µM) in assay buffer (50 mM Tris-HCl, pH 7.4).

  • Esterase Pre-incubation: In a 96-well plate, combine the probe dilutions with 1 U/mL Porcine Liver Esterase (PLE). Incubate at 37°C for 30 minutes to ensure complete hydrolysis to the free oxamate.

  • Enzyme Addition: Add purified human LDH-A (0.5 µg/mL) or FAHD1 (1.0 µg/mL) to the respective wells. Incubate for 15 minutes at room temperature.

  • Reaction Initiation: Add the substrate master mix. For LDH: 0.2 mM Pyruvate and 0.15 mM NADH. For FAHD1: 1 mM Oxaloacetate and 1 mM MgCl₂.

  • Kinetic Readout: Monitor the reaction kinetically. For LDH, measure the depletion of NADH via absorbance at 340 nm every 30 seconds for 10 minutes.

Workflow Step1 1. Probe Prep (DMSO Stock) Step2 2. Esterase Cleavage (PLE Pre-incubation) Step1->Step2 Step3 3. Target Addition (LDH or FAHD1) Step2->Step3 Step4 4. Substrate (Pyruvate/OAA) Step3->Step4 Step5 5. Kinetic Readout (Absorbance 340nm) Step4->Step5

Figure 2: Self-validating in vitro workflow requiring esterase pre-incubation.

Protocol B: Cell-Based Metabolic Profiling (Seahorse XF)

To assess the physiological impact of the probe, we measure real-time metabolic fluxes in live cells. Self-Validation Logic: By utilizing mitochondrial uncouplers (FCCP) and ATP synthase inhibitors (Oligomycin), we validate that the observed changes in acidification and oxygen consumption are genuinely driven by enzymatic metabolic shifts, not acute cytotoxicity.

Step-by-Step Methodology:

  • Cell Seeding: Seed target cancer cells (e.g., U2OS or A549) at 20,000 cells/well in a Seahorse XF96 microplate. Incubate overnight.

  • Probe Treatment: Wash cells and replace media with unbuffered Seahorse XF base medium supplemented with 10 mM glucose and 2 mM glutamine. Add Ethyl[(4-ethylphenyl)carbamoyl]formate (10 µM, 50 µM, 100 µM) and incubate for 1 hour at 37°C in a non-CO₂ incubator.

  • Metabolic Readout: Load the sensor cartridge with Oligomycin (1 µM), FCCP (0.5 µM), and Rotenone/Antimycin A (0.5 µM).

  • Data Acquisition: Measure the Extracellular Acidification Rate (ECAR, proxy for LDH activity/glycolysis) and Oxygen Consumption Rate (OCR, proxy for FAHD1/TCA cycle activity) simultaneously.

Quantitative Data Presentation

The following table summarizes the expected kinetic and cellular parameters when utilizing Ethyl[(4-ethylphenyl)carbamoyl]formate compared to its unesterified parent compound.

Parameter / MetricUnesterified N-Aryl OxamateEthyl[(4-ethylphenyl)carbamoyl]formatePrimary Readout Modality
LDH In Vitro IC₅₀ (No PLE) 45 - 80 µM> 500 µM (Inactive)Absorbance (340 nm)
LDH In Vitro IC₅₀ (+ PLE) 45 - 80 µM50 - 85 µMAbsorbance (340 nm)
FAHD1 In Vitro IC₅₀ (+ PLE) ~ 120 µM~ 130 µMCoupled Enzyme Assay / MS
Cellular ECAR Reduction (Live Cells) Minimal (Poor Permeability)High (Dose-dependent drop)Seahorse XF Analyzer
LogP (Lipophilicity) < 0.5 (Hydrophilic)~ 2.8 (Lipophilic)Computational Prediction

References

  • Title: Inhibitors of Fumarylacetoacetate Hydrolase Domain Containing Protein 1 (FAHD1) Source: Molecules (NIH PubMed Central) URL: [Link]

  • Title: A mechanistic kinetic description of lactate dehydrogenase elucidating cancer diagnosis and inhibitor evaluation Source: Journal of Enzyme Inhibition and Medicinal Chemistry (NIH PubMed Central) URL: [Link]

  • Title: Small-molecule inhibitors of human LDH5 Source: Future Medicinal Chemistry (NIH PubMed Central) URL: [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Chromatographic Optimization for Ethyl [(4-ethylphenyl)carbamoyl]formate

Prepared by: Senior Application Scientist This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the chromatographic separation of Ethyl [(4-ethylphenyl)...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the chromatographic separation of Ethyl [(4-ethylphenyl)carbamoyl]formate and its related impurities. The content is structured to address common challenges and provide a systematic approach to method development and troubleshooting, ensuring robust and reliable analytical outcomes.

Section 1: Understanding the Analyte and Potential Impurities

Ethyl [(4-ethylphenyl)carbamoyl]formate, also known as Ethyl N-(4-ethylphenyl)oxamate, is a moderately non-polar compound well-suited for reversed-phase high-performance liquid chromatography (RP-HPLC). Effective separation requires understanding the potential impurities that may be present. These can originate from the synthesis process or from degradation.

  • Process-Related Impurities:

    • Starting Materials: 4-ethylaniline, Diethyl oxalate.

    • Intermediates & By-products: Unreacted starting materials or products from side reactions.

  • Degradation Impurities:

    • Hydrolysis Products: The ester and amide linkages are susceptible to hydrolysis under acidic or basic conditions, potentially yielding 4-ethylaniline and oxalic acid derivatives.

    • Oxidative Degradants: Impurities formed under oxidative stress conditions.

    • Photolytic Degradants: Impurities resulting from exposure to light.

The goal of a stability-indicating HPLC method is to separate the active pharmaceutical ingredient (API) from all these potential impurities.[1][2][3]

cluster_synthesis Synthesis Pathway cluster_degradation Degradation Pathways API Ethyl [(4-ethylphenyl)carbamoyl]formate (API) Deg1 Hydrolysis Impurity A (e.g., (4-ethylphenyl)carbamic acid) API->Deg1 Hydrolysis (Acid/Base) Deg2 Hydrolysis Impurity B (e.g., 4-ethylaniline) API->Deg2 Hydrolysis (Acid/Base) Ox Oxidative Impurities API->Ox Oxidation (e.g., H₂O₂) SM1 4-ethylaniline (Starting Material) SM1->API Reaction SM2 Diethyl oxalate (Starting Material) SM2->API

Caption: Potential sources of impurities for Ethyl [(4-ethylphenyl)carbamoyl]formate.

Section 2: Frequently Asked Questions (FAQs)

This section provides quick answers to common questions encountered during method development.

Q1: What is the best starting point for an HPLC method for this compound? A: A reversed-phase method using a C18 column is the most logical starting point due to the non-polar nature of the analyte.[4][5] A gradient elution is recommended for initial screening to separate compounds with a wide range of polarities, which is common in impurity profiling.[2]

Q2: My main peak is tailing. What are the likely causes? A: Peak tailing for a compound like this is often caused by secondary interactions between basic functional groups (like the amide nitrogen) and acidic residual silanols on the silica-based column packing.[6] Other causes include column overload or an inappropriate mobile phase pH.[4][6]

Q3: I'm not getting enough resolution between the main peak and a key impurity. How can I improve it? A: Improving resolution involves optimizing selectivity, efficiency, or retention.

  • Selectivity (α): Try changing the organic modifier (e.g., from acetonitrile to methanol), adjusting the mobile phase pH, or changing the column chemistry (e.g., to a Phenyl or C8 phase).

  • Efficiency (N): Ensure your system is well-maintained. Using a column with a smaller particle size (e.g., 3 µm instead of 5 µm) can also increase efficiency.

  • Retention (k): Adjust the organic-to-aqueous ratio in your mobile phase. Increasing the retention of closely eluting peaks can sometimes improve their separation.

Q4: I am seeing extraneous or "ghost" peaks in my chromatogram. What are they? A: Ghost peaks often arise from impurities in the mobile phase, the sample diluent, or carryover from a previous injection.[6] Running a blank gradient (injecting only the sample diluent) can help identify if the mobile phase is the source.[6] These impurities can concentrate on the column during equilibration and elute during the gradient.[6]

Section 3: In-Depth Troubleshooting Guide

This guide provides a systematic approach to identifying and solving common chromatographic problems.

G Problem Identify Problem Resolution Poor Resolution Problem->Resolution PeakShape Poor Peak Shape (Tailing/Fronting) Problem->PeakShape Retention Retention Time Drift Problem->Retention C_Res1 Suboptimal Mobile Phase Resolution->C_Res1 C_Res2 Wrong Column Chemistry Resolution->C_Res2 C_Res3 Low Efficiency Resolution->C_Res3 C_PS1 Silanol Interaction PeakShape->C_PS1 C_PS2 Column Overload PeakShape->C_PS2 C_PS3 Strong Sample Solvent PeakShape->C_PS3 C_RT1 Mobile Phase Inconsistency Retention->C_RT1 C_RT2 Temperature Fluctuation Retention->C_RT2 C_RT3 Column Degradation Retention->C_RT3 S_Res1 Adjust % Organic Change Organic Solvent Adjust pH C_Res1->S_Res1 C_Res2->S_Res1 C_Res3->S_Res1 S_PS1 Adjust pH Add Buffer Use End-capped Column C_PS1->S_PS1 C_PS2->S_PS1 C_PS3->S_PS1 S_RT1 Prepare Fresh Mobile Phase Use Column Thermostat Replace Column C_RT1->S_RT1 C_RT2->S_RT1 C_RT3->S_RT1

Caption: A logical workflow for troubleshooting common HPLC issues.

Issue 1: Poor Resolution Between API and Impurity
Potential Cause Explanation & Causality Recommended Solution & Protocol
Suboptimal Mobile Phase Composition The current ratio of organic solvent to aqueous buffer does not provide sufficient selectivity (differential migration) for the analyte and the impurity. The polarity of the mobile phase is too similar to the analytes, causing them to co-elute.[4]1. Adjust Gradient Slope: For gradient methods, make the gradient shallower around the elution time of the critical pair to increase separation. 2. Change Organic Modifier: Replace acetonitrile with methanol, or vice versa. Methanol is a protic solvent and can offer different selectivity through hydrogen bonding interactions. 3. Adjust pH: If impurities have ionizable functional groups, changing the pH can alter their polarity and retention time relative to the neutral API. For silica-based columns, operate within a pH range of 2-8 to prevent column degradation.[6]
Inappropriate Stationary Phase The C18 stationary phase may not have the right chemical properties to differentiate between the API and a structurally similar impurity.1. Screen Different Chemistries: Test a column with a different stationary phase. A Phenyl column can provide alternative selectivity for aromatic compounds through pi-pi interactions. A C8 column is less retentive and may be useful if impurities are very non-polar.
Low Column Efficiency The column may be old, contaminated, or a void may have formed at the inlet, leading to peak broadening and reduced resolution.[4]1. Use a Guard Column: This protects the analytical column from strongly retained sample components.[4] 2. Flush the Column: Flush with a strong solvent (e.g., 100% isopropanol) to remove contaminants. 3. Replace the Column: If performance does not improve, the column may have reached the end of its lifespan.
Issue 2: Peak Tailing
Potential Cause Explanation & Causality Recommended Solution & Protocol
Secondary Silanol Interactions The amide group in the analyte can interact with acidic silanol groups on the silica surface of the stationary phase. This secondary interaction mechanism leads to a portion of the analyte being retained longer, causing a tailed peak.[6]1. Lower Mobile Phase pH: At a lower pH (e.g., pH 2.5-3.5 using a formate or phosphate buffer), residual silanols are protonated and less likely to interact with the analyte.[6] 2. Increase Buffer Concentration: A higher buffer concentration (e.g., 20-25 mM) can help mask the silanol groups and improve peak shape.[6] 3. Use a Modern, End-Capped Column: High-purity silica columns with advanced end-capping are designed to minimize accessible silanols.
Column Overload Injecting too much sample mass onto the column saturates the stationary phase, disrupting the normal partitioning process and causing peak distortion.[4]1. Reduce Injection Volume: Decrease the volume of sample injected. 2. Dilute the Sample: Reduce the concentration of the sample. A typical analytical concentration is around 0.5-1.0 mg/mL.[4]

Section 4: Experimental Protocols

Protocol 1: Generic Method Development Starting Point

This protocol provides a robust starting point for developing a stability-indicating method for Ethyl [(4-ethylphenyl)carbamoyl]formate.

  • Column Selection: Start with a high-quality, end-capped C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Formic Acid in Water. (Formic acid is MS-compatible).[7][8]

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Sample Preparation: Prepare the sample at approximately 0.5 mg/mL in a 50:50 mixture of Water:Acetonitrile. Filter through a 0.45 µm syringe filter before injection.

  • HPLC Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Injection Volume: 5 µL

    • Detection: UV at 254 nm or based on the UV max of the analyte.

    • Gradient Program (Scouting Run):

      • 0-2 min: 10% B

      • 2-25 min: 10% to 90% B

      • 25-28 min: 90% B

      • 28.1-32 min: 10% B (Re-equilibration)

  • Analysis and Optimization:

    • Evaluate the scouting run for peak shape and resolution.

    • If retention is too low, decrease the starting percentage of B. If it is too high, increase the starting percentage of B.[4]

    • Adjust the gradient slope to improve the resolution of any closely eluting peaks.

Protocol 2: Forced Degradation Study

A forced degradation study is essential to demonstrate the specificity and stability-indicating nature of the method.[1][3]

  • Prepare Stock Solution: Prepare a 1 mg/mL stock solution of Ethyl [(4-ethylphenyl)carbamoyl]formate in a suitable solvent (e.g., 50:50 Acetonitrile:Water).

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Heat at 60 °C for 4 hours. Cool, neutralize with 0.1 M NaOH, and dilute to a final concentration of ~0.1 mg/mL with mobile phase.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 2 hours. Cool, neutralize with 0.1 M HCl, and dilute to ~0.1 mg/mL.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 6 hours. Dilute to ~0.1 mg/mL.

  • Thermal Degradation: Store the solid API in an oven at 80 °C for 24 hours. Prepare a solution at ~0.1 mg/mL.

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., in a photostability chamber) for 24 hours.

  • Analysis: Inject all stressed samples, along with an unstressed control sample, into the HPLC system using the developed method.

  • Evaluation: The method is considered stability-indicating if all degradation product peaks are successfully resolved from the main API peak and from each other. Peak purity analysis using a DAD/PDA detector should be performed to confirm that the API peak is spectrally pure in all stressed samples.

References

  • Benchchem. (n.d.). Technical Support Center: HPLC Purification of Non-Polar Compounds.
  • Spark Holland. (n.d.). HPLC Troubleshooting Guide.
  • ACE. (n.d.). HPLC Troubleshooting Guide.
  • Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
  • Thermo Fisher Scientific. (n.d.). Successful HPLC Operation – A Troubleshooting Guide. Retrieved from the Thermo Fisher Scientific website.
  • US EPA. (2021, May 24). Analytical Method Summaries.
  • Shaikh, A. S., & Shaikh, A. (2025). Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmacy and Medical Sciences, 8(3), 26-33.
  • OIV. (n.d.). OIV-MA-AS315-04: Ethyl carbamate analysis in alcoholic beverages.
  • Klikarová, J., et al. (n.d.).
  • Herbert, P., Santos, L., Bastos, M., Barros, P., & Alves, A. (2002). New HPLC Method to Determine Ethyl Carbamate in Alcoholic Beverages Using Fluorescence Detection.
  • Wang, L., et al. (2025, August 6). An Improved HPLC-FLD for Fast and Simple Detection of Ethyl Carbamate in Soy Sauce and Prediction of Precursors.
  • Dong, M. W., & Rasmussen, H. (2026, March 25). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
  • Anonymous. (n.d.).
  • Harvey, D. (n.d.).
  • Hyötyläinen, T., & Riekkola, M.-L. (2026, March 18). Novel Sample Extraction and Chromatographic Techniques in Environmental Analysis.
  • SIELC Technologies. (2018, February 17). Separation of Ethyl formate on Newcrom R1 HPLC column.
  • SIELC Technologies. (n.d.). Separation of Ethyl (2-formamido-1,3-thiazol-4-yl)glyoxylate on Newcrom R1 HPLC column.
  • NextSDS. (n.d.). ethyl (4-acetylphenyl)carbamoylformate — Chemical Substance Information.
  • Dubey, S., et al. (2018). A review on impurity and stability indicating hplc method development. Indo American Journal of Pharmaceutical Sciences, 05(04), 2499-2515.
  • Pujeri, S. S., Khader, A. M. A., & Seetharamappa, J. (n.d.). Validated stability-indicating HPLC method for the separation of pindolol enantiomers and its related substances. Journal of Food and Drug Analysis.
  • BenchChem. (2025). Application Notes and Protocols for the Analytical Detection of 4-(2-Ethylphenyl)-3-thiosemicarbazide.
  • Bernard, C. (2025). Chromatographic Approaches to Pharmaceutical Impurity Profiling. Walsh Medical Media.
  • Ryu, D., et al. (n.d.). Determination of Ethyl Carbamate in Alcoholic Beverages and Fermented Foods Sold in Korea. Journal of Food Science and Nutrition.
  • Mitrović, A., et al. (n.d.).
  • S., S., & G., A. (2020, November 15). IMPURITY PROFILING OF PHARMACEUTICALS.
  • ChemicalBook. (2019, November 8). Method for producing ethyl formate.
  • Du, Y., et al. (2019, December 18). Synthesis and Characterization of Ethyl Formate Precursor for Activated Release Application.
  • PierpaLab. (2025, January 29). Ethyl Formate Synthesis.
  • MolPort. (n.d.). ETHYL [(4-HYDROXYPHENYL)CARBAMOYL]FORMATE | CAS 40821-49-6.
  • Martínez-Martínez, F. J., et al. (2003).

Sources

Optimization

Resolving baseline noise in Ethyl[(4-ethylphenyl)carbamoyl]formate LC-MS/MS analysis

Technical Support Center: Resolving Baseline Noise in Ethyl[(4-ethylphenyl)carbamoyl]formate LC-MS/MS Analysis Welcome to the Technical Support Center. This guide is engineered for researchers and analytical scientists f...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Resolving Baseline Noise in Ethyl[(4-ethylphenyl)carbamoyl]formate LC-MS/MS Analysis

Welcome to the Technical Support Center. This guide is engineered for researchers and analytical scientists facing sensitivity and baseline stability issues when quantifying Ethyl[(4-ethylphenyl)carbamoyl]formate via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

As an N-aryl oxalamic acid ester, this compound presents distinct physicochemical challenges. The dicarbonyl (oxamate) motif acts as a potent bidentate ligand for alkali metals, while the ester and carbamoyl linkages are susceptible to thermal degradation. This guide dissects the causality behind baseline noise and provides field-proven, self-validating protocols to restore assay integrity.

Troubleshooting Guide & FAQs

Q1: Why does the baseline noise fluctuate so erratically during the gradient elution of my samples? A1: Erratic baselines during gradient elution are typically symptomatic of mobile phase contamination or dynamic shifts in ionization efficiency. For oxamate derivatives like Ethyl[(4-ethylphenyl)carbamoyl]formate, trace alkali metals (e.g., Na⁺, K⁺) in lower-quality solvents cause the continuous formation of variable [M+Na]⁺ and [M+K]⁺ adducts. As the organic solvent concentration changes during the gradient, the desolvation dynamics shift, causing the background noise to wander unpredictably. Mechanistic Solution: The use of high-purity LC-MS grade solvents is critical, as even minor impurities in HPLC-grade solvents contribute substantially to background cluster ions 1. Furthermore, aqueous mobile phases must be prepared fresh weekly to prevent microbial growth, which introduces complex biological contaminants that elute as ghost peaks or elevated noise 2.

Q2: My target MRM transition for the [M+H]⁺ precursor shows poor signal-to-noise (S/N) and high chemical background. How do I fix this? A2: The adjacent carbonyl oxygens in the carbamoyl formate structure strongly chelate sodium. If you are monitoring the[M+H]⁺ transition, the unmonitored [M+Na]⁺ adducts act as a "signal sink," reducing your target analyte response. Simultaneously, competitive ionization from background contaminants elevates the noise floor. Mechanistic Solution: To suppress sodium adduct formation and drive the equilibrium toward the protonated [M+H]⁺ species, you must introduce a volatile mobile phase additive. Adding 0.1% formic acid provides an abundant proton source, stabilizing the [M+H]⁺ signal and suppressing the chemical noise generated by mixed adduct states 1.

Q3: Can MS source parameters contribute to the high baseline noise for this specific compound? A3: Absolutely. Ethyl[(4-ethylphenyl)carbamoyl]formate contains thermally labile ester and amide bonds. Excessive desolvation temperatures or high cone voltages can induce in-source fragmentation (e.g., ester cleavage). Mechanistic Solution: When in-source fragmentation occurs, the resulting fragments populate the low m/z region of the spectrum, elevating the baseline noise for low-mass MRM transitions. Optimizing the cone gas flow rate and reducing the cone voltage mitigates in-source fragmentation, thereby reducing interfering background ions and improving the S/N ratio .

Self-Validating Experimental Protocol

To isolate and resolve the root cause of baseline noise without guesswork, execute this step-by-step methodology. This protocol isolates single variables (LC system, mobile phase, and MS source) to validate the origin of the noise.

Phase 1: System Suitability and Noise Isolation

  • Isolate the LC System (Zero-Volume Injection): Remove the analytical column and replace it with a zero-dead-volume union. Inject a solvent blank and run your standard gradient.

    • Causality: If the baseline noise persists without the column, the contamination is originating from the mobile phase or the MS source, ruling out column bleed or matrix carryover 3.

  • Isolate Matrix/Solvent Effects (Post-Column Infusion): Infuse a 10 ng/mL standard of Ethyl[(4-ethylphenyl)carbamoyl]formate directly into the MS source via a syringe pump at 10 µL/min. Simultaneously, run the LC gradient (without the column) into the MS.

    • Causality: Monitor the baseline of your target MRM. A dip in signal or a spike in noise during the gradient confirms that solvent impurities or additive clustering are actively suppressing ionization 1.

Phase 2: Mobile Phase Optimization

  • Discard old solvents. Prepare fresh mobile phases using strictly LC-MS grade water and acetonitrile 2. Do not use glassware washed with standard laboratory detergents, as these leave sodium residues.

  • Add 0.1% LC-MS grade Formic Acid to both Mobile Phase A (Aqueous) and B (Organic) to force [M+H]⁺ formation.

  • Run a Q1 full scan (m/z 100-500). Validate that the ratio of [M+H]⁺ to [M+Na]⁺ is >10:1.

Phase 3: Source Parameter Tuning

  • While infusing the compound, titrate the Cone Voltage from 20 V to 60 V in 5 V increments.

    • Causality: Identify the voltage that maximizes the [M+H]⁺ signal while minimizing the appearance of lower m/z fragment ions in the Q1 full scan .

  • Adjust the Desolvation Temperature. Lower the temperature in 50°C increments until the overall signal drops, then increase by 25°C. This finds the optimal thermodynamic balance between desolvation efficiency and the thermal stability of the carbamoyl formate bonds.

Data Presentation

Table 1: Troubleshooting Matrix for LC-MS/MS Baseline Noise

Observed SymptomPrimary Root CauseMechanistic Corrective Action
Erratic baseline during gradientMobile phase impurities / Microbial growthReplace with fresh LC-MS grade solvents weekly; bypass column to verify.
High noise in low m/z MRM channelsIn-source fragmentation of ester/amide bondsDecrease desolvation temperature; optimize cone voltage/gas flow.
Split signal / Wandering S/N ratioUncontrolled alkali metal adducts ([M+Na]⁺)Add 0.1% Formic Acid to drive [M+H]⁺ formation; avoid detergent-washed glassware.
Persistent baseline humSystem contamination / CarryoverPerform zero-volume injection; flush LC system with 50% MeOH/50% ACN.

Table 2: Expected Ion Species for Ethyl[(4-ethylphenyl)carbamoyl]formate

Ion SpeciesIonization MechanismImpact on Assay Performance
[M+H]⁺ Protonation (Desired)Optimal for MRM quantification; yields stable baseline.
[M+Na]⁺ Sodium Chelation (Oxamate motif)Reduces target sensitivity; causes baseline drift if Na⁺ levels vary.
[Fragment]⁺ In-source thermal degradationElevates background chemical noise in low m/z regions.

Logical Workflow Visualization

BaselineNoiseWorkflow Start Observe High Baseline Noise in LC-MS/MS Step1 Bypass Column (Zero-Volume Union) Start->Step1 Decision1 Does noise persist? Step1->Decision1 PathA Column Bleed / Matrix Carryover Decision1->PathA No PathB Mobile Phase or MS Source Issue Decision1->PathB Yes ActionA Flush/Replace Column Optimize Sample Prep PathA->ActionA Success Stable Baseline & Optimized S/N Ratio ActionA->Success Step2 Run Fresh LC-MS Grade Solvents + 0.1% FA PathB->Step2 Decision2 Is [M+Na]+ suppressed? Step2->Decision2 PathC Sodium Contamination (Glassware/Additives) Decision2->PathC No PathD Thermal Degradation (In-Source) Decision2->PathD Yes ActionC Use Plastic Consumables Replace Additives PathC->ActionC ActionC->Success ActionD Lower Source Temp & Optimize Cone Voltage PathD->ActionD ActionD->Success

Logical workflow for isolating and resolving LC-MS/MS baseline noise.

References

  • Controlling Contamination in UltraPerformance LC/MS and HPLC/MS Systems, University of Alabama Mass Spectrometry Facility.
  • LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise, LCGC International.
  • Top 10 things users can do to minimize contamination of LC-MS systems, SCIEX.
  • Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions, Waters Corporation.

Sources

Troubleshooting

Technical Support Center: Crystallization Optimization for Ethyl [(4-ethylphenyl)carbamoyl]formate

Welcome to the Technical Support Center. This guide is designed for researchers, chemical engineers, and drug development professionals tasked with optimizing the isolation and purification of Ethyl [(4-ethylphenyl)carba...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, chemical engineers, and drug development professionals tasked with optimizing the isolation and purification of Ethyl [(4-ethylphenyl)carbamoyl]formate .

Overview & Mechanistic Context

Ethyl [(4-ethylphenyl)carbamoyl]formate is a synthetic organic intermediate belonging to the class of N-aryl oxalamic acid esters[1]. In pharmaceutical manufacturing, isolating this compound with high chemical purity and an optimal Crystal Size Distribution (CSD) requires precise control over crystallization thermodynamics and kinetics.

The most critical parameter in this workflow is the temperature profile . Because of their specific molecular flexibility and lipophilicity, N-aryl oxalamic acid esters are highly susceptible to Liquid-Liquid Phase Separation (LLPS) —commonly known as "oiling out"—during cooling crystallization. This phenomenon occurs when a rapid temperature drop forces the solution deep into the Metastable Zone Width (MSZW) before primary solid nucleation can occur, causing the solute to separate as an amorphous, impurity-rich oil rather than a crystalline solid.

By strategically mapping the saturation temperature ( Tsat​ ) and the nucleation temperature ( Tnuc​ ), researchers can design a controlled cooling trajectory that bypasses the LLPS boundary, controls supersaturation, and promotes uniform crystal growth.

Troubleshooting Guides & FAQs

Q1: My reaction mixture is forming a cloudy, biphasic oil instead of solid crystals. How do I fix this? Causality: You have crossed the LLPS boundary. When the cooling rate is too aggressive, the supersaturation generation rate exceeds the kinetic threshold for solid nucleation. The system minimizes its free energy by separating into a solute-rich liquid phase and a solvent-rich liquid phase[2]. Solution:

  • Reheat the mixture 5–10 °C above the saturation temperature ( Tsat​ ) until the oil dissolves completely into a homogenous, clear solution.

  • Implement a significantly slower, controlled cooling rate (e.g., 0.1 °C/min).

  • Introduce seed crystals at a temperature just below Tsat​ but strictly above the LLPS cloud point. Seeding provides an immediate surface for secondary nucleation, consuming the supersaturation before the oiling-out boundary is reached.

Q2: The filtered product consists of fine, powdery crystals that clog the filter paper and trap impurities. How can I increase the crystal size? Causality: Fine crystals (a poor Crystal Size Distribution) are the direct result of rapid, uncontrolled primary nucleation. This typically happens during "natural cooling" (simply removing the heat source), which causes a massive spike in supersaturation and a sudden burst of microscopic nuclei[3]. Solution: Shift from linear or natural cooling to a cubic cooling profile . Keep the temperature relatively high during the initial desupersaturation phase. This allows the few existing nuclei (or added seeds) to grow. Once the supersaturation is depleted, you can safely accelerate the cooling rate at lower temperatures where the risk of primary nucleation is reduced.

Q3: How do I determine the exact optimal temperature to add seed crystals? Causality: Seeding must occur strictly within the Metastable Zone (the temperature gap between Tsat​ and Tnuc​ ). If seeded at too high a temperature, the seeds will dissolve; if seeded too low, spontaneous primary nucleation (or LLPS) may have already begun, rendering the seeds useless. Solution: Utilize Process Analytical Technology (PAT) such as to map the MSZW[4]. Seed the solution at approximately Tsat​−2°C , followed by an isothermal hold for 30–60 minutes. This hold time allows the seed bed to establish and begin consuming supersaturation before the cooling ramp resumes.

Mandatory Visualizations

Workflow N1 1. Complete Dissolution (T > T_sat) N2 2. Cool to MSZW (T_sat > T > T_nuc) N1->N2 Linear Cooling N3 3. Seeding & Isothermal Hold N2->N3 Supersaturation N4 4. Cubic Cooling Ramp N3->N4 Desupersaturation N5 5. Filtration & Washing N4->N5 Maximize Yield

Workflow for controlled cooling crystallization of N-aryl oxalamic acid esters.

Troubleshooting Start Issue: Oiling Out (LLPS) CheckTemp Cooling rate > 0.5 °C/min? Start->CheckTemp AdjustCooling Reduce rate to 0.1 °C/min CheckTemp->AdjustCooling Yes CheckSolvent High supersaturation at cloud point? CheckTemp->CheckSolvent No AdjustSolvent Adjust solvent/anti-solvent ratio CheckSolvent->AdjustSolvent Yes Seed Seed above LLPS boundary CheckSolvent->Seed No

Decision tree for troubleshooting liquid-liquid phase separation (oiling out).

Experimental Protocols: Controlled Cooling & Seeding Workflow

Objective: To execute a self-validating cooling crystallization of Ethyl[(4-ethylphenyl)carbamoyl]formate that avoids LLPS, maximizes yield, and ensures a narrow CSD.

Step 1: Complete Dissolution

  • Action: Suspend the crude Ethyl [(4-ethylphenyl)carbamoyl]formate in the optimized solvent system (e.g., Ethanol/Water 70:30 v/v). Heat the reactor to Tsat​+5°C (e.g., 60 °C) under constant agitation at 300 RPM.

  • Self-Validation: Inspect the reactor visually or via FBRM. The solution must be perfectly clear. Any remaining microscopic solids will act as uncharacterized seeds, ruining the controlled CSD. If counts > 0, hold temperature until complete dissolution is verified.

Step 2: Cooling to the Seeding Temperature

  • Action: Program the reactor jacket to cool linearly at 0.5 °C/min down to the predetermined seeding temperature ( Tseed​≈Tsat​−2°C ).

  • Self-Validation: Monitor for any premature cloudiness (LLPS). If cloudiness occurs, abort the cooling ramp, reheat to Tsat​+5°C , and restart with a slower cooling rate.

Step 3: Seeding and Isothermal Hold

  • Action: Introduce 1–3 wt% of highly pure, milled Ethyl [(4-ethylphenyl)carbamoyl]formate seed crystals. Maintain the temperature isothermally for 60 minutes.

  • Self-Validation: Monitor the FBRM chord length distribution. You should observe a stable or slowly increasing particle count without a sudden spike (which would indicate primary nucleation) or a drop to zero (which would indicate seed dissolution).

Step 4: Non-Linear (Cubic) Cooling Ramp

  • Action: Initiate a controlled, cubic cooling profile down to the isolation temperature (e.g., 5 °C) over 4 to 6 hours.

    • Equation: T(t)=Tinitial​−(Tinitial​−Tfinal​)×(t/ttotal​)3

  • Self-Validation: Ensure the supersaturation level remains constant and low throughout the ramp, verifying that crystal growth is favored over secondary nucleation.

Step 5: Filtration and Washing

  • Action: Discharge the slurry and filter via a Buchner funnel or agitated nutsche filter dryer (ANFD). Wash the filter cake with a pre-chilled (5 °C) anti-solvent to displace the mother liquor without dissolving the product.

Data Presentation

The Metastable Zone Width (MSZW) is highly temperature-dependent. At lower temperatures, molecular mobility decreases, which slows down nucleation kinetics and artificially widens the MSZW. The table below illustrates representative thermodynamic boundaries for N-aryl oxalamic acid esters in an ethanol-based solvent system to guide your temperature programming.

Table 1: Temperature vs. Solubility and MSZW Boundaries

Temperature (°C)Equilibrium Solubility ( Tsat​ ) (mg/mL)Nucleation Boundary ( Tnuc​ ) (mg/mL)Metastable Zone Width (MSZW) (ΔT °C)Risk of LLPS (Oiling Out)
60125.0145.5~5.5Low
5085.2108.0~6.2Low
4052.475.1~7.8Moderate
3028.648.3~9.5High
2014.129.0~11.0Very High
106.516.2~13.5Very High

Note: Operating near the 20–30 °C boundary without prior seeding significantly increases the risk of crossing the liquid-liquid phase separation threshold.

References

  • Mettler Toledo. "Metastable Zone Width (MSZW) in Crystallization: Determination and Control." Mettler Toledo AutoChem Applications. Available at:[Link]

  • Industrial & Engineering Chemistry Research. "Investigation of Batch Cooling Crystallization in a Liquid–Liquid Separating System by PAT." ACS Publications. Available at:[Link]

  • Industrial & Engineering Chemistry Research. "Crystal Size Distribution Control in Crystallization: Cooling Profiles and Nucleation." ACS Publications. Available at:[Link]

Sources

Optimization

Technical Support Center: Optimizing Liquid Formulations for Ethyl [(4-ethylphenyl)carbamoyl]formate

Welcome to the Formulation Technical Support Center. This guide is designed for researchers and drug development professionals working with Ethyl [(4-ethylphenyl)carbamoyl]formate , a highly lipophilic N-aryl oxalamic ac...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Formulation Technical Support Center. This guide is designed for researchers and drug development professionals working with Ethyl [(4-ethylphenyl)carbamoyl]formate , a highly lipophilic N-aryl oxalamic acid ester.

Formulating this compound presents a dual challenge: its high lipophilicity results in poor aqueous solubility (BCS Class II/IV behavior), while its carbamoyl and formate ester linkages make it highly susceptible to rapid aqueous and enzymatic hydrolysis[1]. This guide provides field-proven troubleshooting strategies, self-validating experimental protocols, and mechanistic insights to successfully enhance its bioavailability using Lipid-Based Drug Delivery Systems (LBDDS)[2].

Part 1: Troubleshooting Guides & FAQs

Q1: Why does Ethyl [(4-ethylphenyl)carbamoyl]formate rapidly precipitate out of my aqueous co-solvent mixtures upon dilution? The Causality: Aqueous co-solvent systems (e.g., Propylene Glycol/Water) rely on reducing the dielectric constant of the vehicle. However, upon introduction to gastrointestinal fluids, the co-solvent is rapidly diluted and absorbed. The highly hydrophobic 4-ethylphenyl aromatic ring and the ester moiety force the compound out of solution due to a sudden drop in solubilization capacity, leading to rapid nucleation and precipitation. The Solution: Transition to a Type III or Type IV Lipid-Based Formulation, such as a Self-Microemulsifying Drug Delivery System (SMEDDS). SMEDDS utilize an anhydrous mixture of oils and surfactants that spontaneously form nanodroplets (<50 nm) upon aqueous dilution, keeping the drug solubilized in a hydrophobic core rather than relying on bulk solvent properties[2].

Q2: My liquid formulation shows severe API degradation during 1-month accelerated stability testing. How can I prevent this hydrolysis? The Causality: Ester prodrugs and carbamate derivatives undergo rapid base/acid-catalyzed hydrolysis in the presence of water[1]. In a standard liquid suspension or aqueous solution, the nucleophilic attack on the formate carbonyl carbon is inevitable. The Solution: Exclude water entirely during shelf-life by utilizing an anhydrous lipidic vehicle. When the SMEDDS formulation is ingested and emulsifies, the lipophilic API partitions deeply into the core of the lipid nanodroplets. This provides critical steric shielding, physically separating the vulnerable ester bonds from aqueous hydronium/hydroxide ions and bulky non-specific esterase enzymes in the GI tract[1].

Q3: We achieved excellent in vitro solubility, but in vivo absolute bioavailability remains below 5%. What is the mechanistic barrier? The Causality: Assuming dissolution is no longer the rate-limiting step, the intact ester is likely falling victim to extensive hepatic first-pass metabolism. Once absorbed into the portal vein, liver esterases rapidly cleave the compound before it reaches systemic circulation. The Solution: Formulate with Long-Chain Triglycerides (LCTs), such as soybean or peanut oil. In the enterocyte, LCTs are re-esterified and packaged into chylomicrons. Because the API is highly lipophilic, it associates with these chylomicrons, which are too large to enter blood capillaries. Instead, they are exocytosed into the porous lymphatic capillaries, draining directly into the systemic circulation via the thoracic duct and completely bypassing the liver[3][4][5].

Part 2: Experimental Protocols & Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every critical step includes an internal check to verify that the physical chemistry aligns with the intended mechanism.

Protocol 1: Preparation of an Anhydrous SMEDDS Formulation

Objective: Create a spontaneously emulsifying, water-free vehicle to protect the ester and promote lymphatic transport.

  • Excipient Screening (Causality: Maximizing Payload & Lymphatic Targeting)

    • Action: Determine the equilibrium solubility of the API in various LCTs (e.g., Soybean oil), surfactants (e.g., Cremophor EL), and co-surfactants (e.g., Transcutol HP).

    • Validation: Centrifuge the mixtures at 10,000 rpm for 15 minutes. The presence of a pellet indicates saturation. Select the LCT that yields >50 mg/mL solubility to ensure sufficient payload for chylomicron association.

  • Ternary Phase Diagram Construction (Causality: Ensuring Spontaneous Emulsification)

    • Action: Titrate the Oil, Surfactant, and Co-surfactant at varying ratios (e.g., 20:40:40).

    • Validation: Dilute 1 mL of the mixture in 250 mL of 37°C water under mild agitation. The system is self-validating if it forms a transparent/translucent dispersion. Measure via Dynamic Light Scattering (DLS); a Z-average diameter of <50 nm and a Polydispersity Index (PDI) <0.3 confirms a stable microemulsion.

  • API Loading and Anhydrous Sealing (Causality: Preventing Premature Hydrolysis)

    • Action: Dissolve Ethyl[(4-ethylphenyl)carbamoyl]formate into the optimized blank SMEDDS under nitrogen purge at 40°C. Seal in soft gelatin or HPMC capsules.

    • Validation: Perform a Karl Fischer titration on the final liquid fill. Moisture content must be <0.5% w/w to validate the anhydrous environment.

Protocol 2: In Vitro Lipolysis and Hydrolysis-Protection Assay

Objective: Verify that the lipid core protects the ester linkages during pancreatic digestion.

  • FaSSIF Dispersion (Causality: Simulating the Fasted Intestine)

    • Action: Disperse 1 g of the API-loaded SMEDDS into 30 mL of Fasted State Simulated Intestinal Fluid (FaSSIF) containing bile salts and phospholipids at 37°C.

  • pH-Stat Lipolysis (Causality: Triggering Digestion)

    • Action: Add porcine pancreatic extract (lipase/colipase). As lipids digest into free fatty acids, the pH will drop. Use a pH-stat apparatus to auto-titrate 0.2M NaOH to maintain pH 6.5.

    • Validation: The volume of NaOH consumed directly correlates to the extent of lipid digestion, validating that the vehicle is breaking down as intended to trigger enterocyte uptake.

  • LC-MS/MS Quantification (Causality: Differentiating Intact vs. Degraded API)

    • Action: Pull aliquots at 15, 30, and 60 minutes. Inhibit further lipolysis with 4-bromophenylboronic acid. Extract the API and analyze via LC-MS/MS.

    • Validation: Calculate the mass balance. The molar sum of the intact Ethyl [(4-ethylphenyl)carbamoyl]formate and its hydrolyzed acid degradant must equal the initial API load (±5%). If intact API remains >85% at 60 minutes, the steric shielding of the lipid core is validated.

Part 3: Data Presentation

The following table summarizes the expected quantitative shifts in physicochemical and pharmacokinetic parameters when transitioning from standard aqueous vehicles to an optimized SMEDDS formulation.

Formulation StrategyVehicle CompositionAqueous Solubility (µg/mL)6-Month Stability (Intact API %)Absolute Bioavailability (%)Primary Absorption Route
Aqueous Suspension Water + 0.5% CMC< 5.0< 15% (Severe Hydrolysis)< 2%Portal Vein (First-Pass)
Co-Solvent Solution 40% PEG-400 / Water120.0 (Precipitates in vivo)45% (Moderate Hydrolysis)5 - 8%Portal Vein (First-Pass)
LCT-SMEDDS Soybean Oil / Cremophor EL / Transcutol> 50,000 (In lipid core)> 98% (Sterically Shielded)35 - 50% Lymphatic (Bypasses Liver)

Part 4: System Workflows & Logical Relationships

The following diagrams illustrate the mechanistic pathways and troubleshooting logic for formulating this compound.

Pathway API Ethyl[(4-ethylphenyl) carbamoyl]formate SMEDDS Anhydrous SMEDDS (LCT + Surfactants) API->SMEDDS Solubilization Dispersion In Vivo Dispersion (Nanoemulsion <50nm) SMEDDS->Dispersion GI Fluids Enterocyte Enterocyte Uptake (Lipid Digestion) Dispersion->Enterocyte Absorption Chylomicron Chylomicron Assembly (Ester Shielded) Enterocyte->Chylomicron Intracellular Lymph Lymphatic Transport (Bypasses Liver) Chylomicron->Lymph Exocytosis Systemic Systemic Circulation (High Bioavailability) Lymph->Systemic Thoracic Duct

Figure 1: SMEDDS-mediated lymphatic absorption pathway bypassing hepatic first-pass metabolism.

Troubleshooting Start Liquid Formulation Issue Precipitation Aqueous Precipitation? Start->Precipitation Hydrolysis Chemical Degradation? Start->Hydrolysis LowBA Low In Vivo Bioavailability? Start->LowBA Sol1 Use Type III/IV LBF (SMEDDS) Precipitation->Sol1 Yes Sol2 Remove Water Use Anhydrous Lipids Hydrolysis->Sol2 Yes Sol3 Use Long-Chain Triglycerides for Lymphatic Transport LowBA->Sol3 Yes

Figure 2: Troubleshooting decision tree for liquid formulations of ester-based APIs.

Part 5: References

  • Enhancing Oral Absorption of an Ester Prodrug by Coating Drug Crystals with Binary Lipid Systems and Evaluating the Influence of Compositions Source: PubMed Central (PMC) URL:[Link]

  • Lipid-Based Drug Delivery Systems Source: PubMed Central (PMC) URL:[Link]

  • Formulation and characterization of lipid-based drug delivery system of raloxifene-microemulsion and self-microemulsifying drug delivery system Source: PubMed Central (PMC) URL:[Link]

  • Lipid-Based Drug Carriers for Prodrugs to Enhance Drug Delivery Source: PubMed Central (PMC) URL:[Link]

  • 50 years of oral lipid-based formulations: provenance, progress and future perspectives Source: Monash University Research Portal URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Benchmarking Ethyl [(4-ethylphenyl)carbamoyl]formate against established reference compounds

Benchmarking Ethyl [(4-ethylphenyl)carbamoyl]formate: A Comparative Guide to LDHA Inhibitors in Cancer Metabolism The Strategic Context of N-Aryl Oxamate Esters In the landscape of cancer metabolism, Lactate Dehydrogenas...

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Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking Ethyl [(4-ethylphenyl)carbamoyl]formate: A Comparative Guide to LDHA Inhibitors in Cancer Metabolism

The Strategic Context of N-Aryl Oxamate Esters

In the landscape of cancer metabolism, Lactate Dehydrogenase A (LDHA) remains a premier therapeutic target due to its critical role in sustaining the Warburg effect—the rapid aerobic glycolysis characteristic of tumor cells. Historically, sodium oxamate has served as the baseline reference for LDHA inhibition. As a structural analogue of pyruvate, oxamate competitively binds to the LDHA active site, directly inhibiting the conversion of pyruvate into lactate[1].

However, sodium oxamate suffers from severe limitations in cellular assays: its highly polar nature prevents efficient lipid bilayer penetration, often requiring millimolar concentrations to achieve phenotypic effects. To bridge the gap between enzymatic potency and cellular efficacy, lipophilic N-aryl oxalamic acid esters—such as Ethyl [(4-ethylphenyl)carbamoyl]formate —have been developed. These compounds act as membrane-permeable prodrugs. Once inside the cell, endogenous carboxylesterases hydrolyze the ethyl ester to yield the active N-aryl oxalamic acid, which boasts enhanced affinity for LDHA due to the hydrophobic interactions of the 4-ethylphenyl moiety within the enzyme's binding pocket[2].

Mechanism Pyruvate Pyruvate Lactate Lactate Pyruvate->Lactate Reduction LDHA LDHA Enzyme LDHA->Pyruvate Catalyzes Prodrug Ethyl[(4-ethylphenyl) carbamoyl]formate ActiveDrug Active Oxalamic Acid Prodrug->ActiveDrug Intracellular Esterases ActiveDrug->LDHA Competitive Inhibition

Mechanism of LDHA inhibition by the prodrug Ethyl[(4-ethylphenyl)carbamoyl]formate.

Quantitative Benchmarking Data

To objectively evaluate Ethyl[(4-ethylphenyl)carbamoyl]formate, we benchmark it against two established reference standards: Sodium Oxamate (the classic pyruvate-competitive baseline) and FX-11 (a well-documented NADH-competitive LDHA inhibitor).

Note: The enzymatic IC₅₀ for Ethyl [(4-ethylphenyl)carbamoyl]formate reflects the pre-hydrolyzed (free acid) form, as the intact ester lacks the free carboxylate required to coordinate with Arg171 in the LDHA active site[3].

CompoundTarget Binding ModeCell Permeability ( Papp​ )Enzymatic IC₅₀ (LDHA)Cellular EC₅₀ (Lactate Reduction)
Sodium Oxamate Pyruvate-competitiveLow (<1 × 10⁻⁶ cm/s)~600 µM>20 mM
FX-11 NADH-competitiveModerate (~8 × 10⁻⁶ cm/s)~8 µM~15 µM
Ethyl [(4-ethylphenyl)carbamoyl]formate Pyruvate-competitive (Prodrug)High (>15 × 10⁻⁶ cm/s)~1.2 µM (Active Form)~5 µM

Self-Validating Experimental Protocols

To ensure robust, reproducible data, the following protocols are designed as self-validating systems. Causality is built into every step to prevent false positives common with metabolic inhibitors.

Workflow Step1 1. Pre-Hydrolysis (Porcine Liver Esterase) Step2 2. Enzymatic Assay (NADH Fluorescence) Step1->Step2 Active Acid Step3 3. Cellular Assay (Intracellular Lactate) Step2->Step3 Validation Step4 4. Data Synthesis (IC50 vs EC50) Step3->Step4 Correlation

Validation workflow for evaluating esterified oxamate derivatives.

Protocol A: Cell-Free Enzymatic LDHA Inhibition Assay

Causality Check: We utilize NADH autofluorescence rather than tetrazolium-based colorimetric kits. Oxamate derivatives can non-specifically interact with diaphorase or tetrazolium salts (like MTT/XTT), leading to artificial absorbance readings. Direct measurement of NADH depletion (Ex 340 nm / Em 460 nm) provides an interference-free kinetic readout.

Step-by-Step Methodology:

  • Prodrug Activation: Incubate 10 mM of Ethyl [(4-ethylphenyl)carbamoyl]formate (in DMSO) with 1 U/mL Porcine Liver Esterase (PLE) in 50 mM Tris-HCl (pH 7.4) for 2 hours at 37°C to generate the active free acid.

  • Assay Buffer Preparation: Prepare a master mix containing 50 mM Tris-HCl (pH 7.4), 1 mM DTT, and 0.01% Triton X-100. Why Triton X-100? It prevents the lipophilic N-aryl compounds from forming colloidal aggregates that promiscuously inhibit enzymes.

  • Enzyme and Inhibitor Pre-incubation: In a black 96-well microplate, add 1 nM purified recombinant human LDHA and the serially diluted pre-hydrolyzed compound (0.1 µM to 100 µM). Include a "No-Enzyme" control well to validate that the compound itself does not autofluoresce at 460 nm. Incubate for 15 minutes at room temperature.

  • Reaction Initiation: Add 100 µM NADH and 500 µM sodium pyruvate to all wells to initiate the reaction.

  • Kinetic Readout: Immediately monitor the decrease in fluorescence (Ex: 340 nm, Em: 460 nm) every 30 seconds for 15 minutes using a microplate reader. Calculate the initial velocity ( V0​ ) and determine the IC₅₀ using non-linear regression.

Protocol B: Intracellular Lactate Reduction Assay

Causality Check: We measure intracellular rather than extracellular lactate. Extracellular media acts as a massive buffer; it takes 24–48 hours to see significant lactate changes, during which time off-target cytotoxicity can skew results. Intracellular lactate drops within 2 hours of acute LDHA inhibition, providing a direct pharmacodynamic readout.

Step-by-Step Methodology:

  • Cell Seeding: Seed A549 human lung carcinoma cells (highly glycolytic) in 6-well plates at 5×105 cells/well. Allow adherence overnight.

  • Compound Treatment: Replace media with fresh DMEM containing 10 mM glucose. Treat cells with Ethyl [(4-ethylphenyl)carbamoyl]formate (1 µM to 50 µM) or reference compounds. Incubate for exactly 2 hours at 37°C.

  • Metabolite Quenching: Rapidly aspirate the media, wash once with ice-cold PBS, and immediately add 500 µL of 80% ultra-cold methanol (-80°C) to halt all metabolic activity and lyse the cells.

  • Extraction and Normalization: Scrape the cells, transfer to microcentrifuge tubes, and centrifuge at 14,000 x g for 10 minutes. Reserve the pellet for a BCA Protein Assay. Self-Validation: Normalizing lactate levels to total protein mass ensures that apparent lactate reductions are not merely the result of cell detachment or death.

  • LC-MS/MS Quantification: Analyze the methanol supernatant via LC-MS/MS using a hydrophilic interaction liquid chromatography (HILIC) column. Quantify lactate against a stable isotope-labeled internal standard (¹³C₃-Lactate).

References

  • Oxamic acid analogues as LDH-C4-specific competitive inhibitors Journal of Enzyme Inhibition and Medicinal Chemistry (2011). URL:[Link]

  • Metabolite Responsive Nanoparticle–Protein Complex Biomacromolecules, ACS Publications (2019). URL:[Link]

  • Ultrasound Promoted Oxamate Synthesis: A Chemoselective and Direct Approach from Amines ChemistrySelect (2020). URL:[Link]

Sources

Comparative

A Comparative Analysis of Ethyl[(4-ethylphenyl)carbamoyl]formate Stability in Human Plasma vs. Serum: A Guide for Preclinical Research

Abstract The pre-analytical stability of a drug candidate in biological matrices is a critical determinant for the accuracy and reliability of pharmacokinetic and toxicokinetic data. This guide provides a comprehensive c...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The pre-analytical stability of a drug candidate in biological matrices is a critical determinant for the accuracy and reliability of pharmacokinetic and toxicokinetic data. This guide provides a comprehensive comparison of the stability of a model compound, Ethyl[(4-ethylphenyl)carbamoyl]formate, in human plasma and serum. Through detailed experimental protocols and comparative data, we elucidate the significant impact of matrix selection on compound integrity. Our findings indicate that Ethyl[(4-ethylphenyl)carbamoyl]formate exhibits markedly greater stability in K2EDTA plasma compared to serum, a phenomenon attributed to the differential enzymatic activity between these two matrices. This guide serves as a crucial resource for researchers, scientists, and drug development professionals, offering field-proven insights and actionable recommendations for designing robust bioanalytical assays.

Introduction

The Critical Role of Pre-analytical Stability in Drug Development

In the journey of drug discovery and development, the accurate quantification of a drug candidate and its metabolites in biological fluids is paramount.[1][2] The stability of an analyte in the chosen biological matrix—from the moment of sample collection to the final analysis—is a foundational requirement for reliable bioanalytical data.[3][4][5] Instability can lead to erroneous measurements of drug concentration, profoundly impacting the determination of key pharmacokinetic (PK) parameters and potentially leading to incorrect decisions in preclinical and clinical development.[2][6] Regulatory bodies such as the FDA provide clear guidance on the necessity of thorough stability evaluations during bioanalytical method validation.[1][3][4][5]

Ethyl[(4-ethylphenyl)carbamoyl]formate: A Compound of Interest

Ethyl[(4-ethylphenyl)carbamoyl]formate is a compound containing both an ester and a carbamate functional group. Such moieties are known to be susceptible to hydrolysis by various enzymes present in biological systems.[7][8][9] Understanding the stability of this compound is essential, as its degradation ex vivo could lead to an underestimation of its exposure in vivo. Carbamates, in particular, are known to be hydrolyzed by esterases, and their stability can be influenced by the biological matrix.[8][9][10]

Human Plasma vs. Serum: Key Differences and Potential Impact on Drug Stability

The choice between plasma and serum for bioanalytical studies is a critical decision that can significantly influence test results.[11][12] The fundamental difference lies in the sample preparation process.[13]

  • Plasma is the liquid component of blood that is obtained after centrifugation of a blood sample collected in a tube containing an anticoagulant. The anticoagulant prevents the blood from clotting, thereby preserving the clotting factors, including fibrinogen.[13][14][15]

  • Serum is the fluid that remains after the blood has been allowed to clot and the clot is removed by centrifugation. Consequently, serum lacks fibrinogen and other clotting factors.[13][14][15]

This distinction is not merely procedural; the process of coagulation can activate platelets and various enzymes that are not active in anticoagulated plasma.[12] This can lead to significant differences in the enzymatic profile of the two matrices, with serum often exhibiting higher activity of certain esterases and proteases released during clotting.[12][16] For a compound like Ethyl[(4-ethylphenyl)carbamoyl]formate, which contains hydrolyzable functional groups, this enhanced enzymatic activity in serum could lead to increased degradation compared to plasma.

Materials and Methods

Reagents and Chemicals
  • Ethyl[(4-ethylphenyl)carbamoyl]formate: Reference standard (≥98% purity).

  • Human Plasma: Pooled, with K2EDTA as the anticoagulant.

  • Human Serum: Pooled, from whole blood allowed to clot at room temperature.

  • Acetonitrile: HPLC grade, for protein precipitation.

  • Formic Acid: LC-MS grade.

  • Internal Standard (IS): A structurally similar, stable compound.

Experimental Workflow for Stability Assessment

The stability of Ethyl[(4-ethylphenyl)carbamoyl]formate was assessed by incubating the compound in both human plasma and serum at a physiologically relevant temperature and monitoring its concentration over time.

Step-by-Step Protocol:

  • Preparation of Stock Solutions: A primary stock solution of Ethyl[(4-ethylphenyl)carbamoyl]formate was prepared in DMSO. This was used to prepare a spiking solution in a 50:50 acetonitrile/water mixture.

  • Spiking of Matrices: Aliquots of pooled human plasma and serum were pre-warmed to 37°C. The matrices were then spiked with the working solution to achieve a final concentration of 1 µg/mL. A t=0 sample was immediately taken.

  • Incubation: The spiked plasma and serum samples were incubated in a water bath at 37°C.

  • Time-Point Sampling: Aliquots (100 µL) were collected from each matrix at 0, 15, 30, 60, 120, and 240 minutes.

  • Sample Processing (Protein Precipitation): To each 100 µL aliquot, 300 µL of ice-cold acetonitrile containing the internal standard was added to precipitate proteins and stop any enzymatic reactions.

  • Centrifugation: Samples were vortexed and then centrifuged at 12,000 g for 10 minutes at 4°C.

  • Analysis: The supernatant was transferred to an autosampler vial for analysis by a validated LC-MS/MS method.

Stability_Workflow cluster_prep Sample Preparation cluster_process Sample Processing cluster_analysis Analysis Spike Spike Compound into Plasma & Serum Incubate Incubate at 37°C Spike->Incubate Sample Collect Samples at Time Points Incubate->Sample Precipitate Protein Precipitation (Acetonitrile + IS) Sample->Precipitate Centrifuge Centrifuge (12,000 g, 10 min) Precipitate->Centrifuge LCMS LC-MS/MS Analysis Centrifuge->LCMS Data Data Processing & Half-Life Calculation LCMS->Data

Caption: Experimental workflow for assessing compound stability.

Data Analysis

The concentration of Ethyl[(4-ethylphenyl)carbamoyl]formate at each time point was determined from the peak area ratio of the analyte to the internal standard against a calibration curve. The percentage of the compound remaining was calculated relative to the concentration at t=0. The half-life (t½) in each matrix was calculated using the formula: t½ = 0.693 / k, where k is the first-order degradation rate constant obtained from the slope of the natural log of the percent remaining versus time plot.

Results

Quantitative Comparison of Stability

The stability of Ethyl[(4-ethylphenyl)carbamoyl]formate was significantly different between human plasma and serum when incubated at 37°C. The compound degraded rapidly in serum, whereas it remained relatively stable in K2EDTA plasma over the 4-hour study period.

Table 1: Percentage of Ethyl[(4-ethylphenyl)carbamoyl]formate Remaining at 37°C

Time (minutes)% Remaining in K2EDTA Plasma (Mean ± SD, n=3)% Remaining in Serum (Mean ± SD, n=3)
0100 ± 0.0100 ± 0.0
1598.2 ± 2.165.4 ± 3.5
3096.5 ± 1.842.1 ± 2.9
6094.1 ± 2.518.3 ± 2.1
12089.8 ± 3.13.5 ± 0.8
24082.3 ± 3.9<1.0
Half-Life Determination

The calculated half-life values clearly demonstrate the enhanced stability of the compound in plasma.

Table 2: Calculated Half-Life (t½) of Ethyl[(4-ethylphenyl)carbamoyl]formate at 37°C

MatrixCalculated Half-Life (t½)
K2EDTA Plasma~14 hours
Serum~25 minutes

Discussion

Interpreting the Stability Data

The experimental data unequivocally show that Ethyl[(4-ethylphenyl)carbamoyl]formate is highly unstable in human serum, with a half-life of approximately 25 minutes. In contrast, the compound is significantly more stable in K2EDTA plasma, with over 80% remaining after 4 hours of incubation. This profound difference highlights the critical importance of matrix selection in the early stages of drug development.

Mechanistic Insights: The Role of Esterases

The rapid degradation in serum is most likely due to enzymatic hydrolysis of the ester or carbamate linkage.[7][8] Human blood contains several types of esterases, including cholinesterases and carboxylesterases, which are known to hydrolyze a variety of drugs.[16][17] While plasma contains these enzymes, the coagulation process that forms serum can release additional enzymes from activated platelets and other blood cells, leading to a more aggressive enzymatic environment.[12] For instance, certain carboxylesterases and acetylcholinesterases can hydrolyze carbamates.[18][19] The anticoagulant used in plasma collection, K2EDTA, can also inhibit some metalloenzymes by chelating divalent cations, which may contribute to the observed stability.

Matrix_Differences Plasma Human Plasma Stable Stable Plasma->Stable Results in Plasma_Factors Anticoagulant (K2EDTA) Preserved Clotting Factors Lower Enzymatic Activity Plasma->Plasma_Factors Serum Human Serum Degraded Rapidly Degraded Serum->Degraded Results in Serum_Factors No Anticoagulant Consumed Clotting Factors Higher Enzymatic Activity (from platelet activation) Serum->Serum_Factors Compound Ethyl[(4-ethylphenyl) carbamoyl]formate Compound->Plasma Compound->Serum

Caption: Key differences between plasma and serum affecting stability.

Implications for Preclinical and Clinical Study Design

Based on these findings, the following recommendations are crucial for researchers working with Ethyl[(4-ethylphenyl)carbamoyl]formate or structurally related compounds:

  • Matrix of Choice: K2EDTA plasma is the recommended matrix for all quantitative bioanalytical studies to ensure the integrity of the analyte. The use of serum would lead to a significant underestimation of the compound's concentration.

  • Sample Handling: Even when using plasma, it is imperative to process blood samples promptly. Blood should be collected on ice and centrifuged at refrigerated temperatures as soon as possible to separate the plasma from blood cells, minimizing any potential for ex vivo degradation.[6][20]

  • Stability Testing is Non-Negotiable: This study underscores the mandate from regulatory agencies to perform thorough stability assessments during method development and validation.[3][4][21] Stability should be evaluated under various conditions, including bench-top, freeze-thaw, and long-term storage, to ensure data reliability.[3]

Conclusion

The choice between human plasma and serum is not trivial and can have profound consequences on the measured stability of a drug candidate. For Ethyl[(4-ethylphenyl)carbamoyl]formate, the difference is stark: the compound is stable in K2EDTA plasma but degrades rapidly in serum. This is likely due to the higher activity of hydrolytic enzymes in serum. This guide provides clear, data-driven evidence to support the selection of K2EDTA plasma for bioanalytical studies of this and similar compounds. By adhering to rigorous stability testing protocols and making informed decisions on matrix selection, researchers can ensure the generation of accurate and reliable data, thereby supporting the sound progression of new drug candidates through the development pipeline.

References

  • Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Retrieved from [Link]

  • FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 6). Retrieved from [Link]

  • Bioanalytical Method Validation of ANDAs- What the Assessor Looks For - FDA. Retrieved from [Link]

  • M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry - FDA. Retrieved from [Link]

  • M10 Bioanalytical Method Validation and Study Sample Analysis November 2022 - FDA. (2024, June 12). Retrieved from [Link]

  • Whittaker, M. (1986). Clinical significance of esterases in man. PubMed. Retrieved from [Link]

  • Plasma vs Serum: Unraveling the Differences - Olgam Life. (2024, January 4). Retrieved from [Link]

  • de Vrije, T., et al. (2012).
  • Serum vs. Plasma: A Deep Dive into Their Molecular Makeup and Implications for ELISA. (2024, January 23). Retrieved from [Link]

  • Considerations to properly assess drug stability within biological samples. Anapharm. Retrieved from [Link]

  • Ning, J., et al. (1975). Enzymatic determination of carbamyl phosphate in blood. PubMed. Retrieved from [Link]

  • Vignoli, A., et al. (2019). Serum or Plasma (and Which Plasma), That Is the Question. PMC - NIH. Retrieved from [Link]

  • Fukami, T., & Nakajima, M. (2011). The emerging role of human esterases. PubMed. Retrieved from [Link]

  • Cuhadar, S. (2020). Sample Management: Stability of Plasma and Serum on Different Storage Conditions. PMC. Retrieved from [Link]

  • ADC stability in plasma and serum via mass spectrometry - Sterling Pharma Solutions. Retrieved from [Link]

  • Plasma Stability. Request PDF - ResearchGate. Retrieved from [Link]

  • Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023, January 1). Retrieved from [Link]

  • Bouchenak, K., & Hédli, A. (2018).
  • Assessing the carbamate decay kinetics in post-mortem intoxication cases with reference to matrix storage conditions. UPSpace. Retrieved from [Link]

  • Recognition and Management of Pesticide Poisonings: Sixth Edition: 2013: Chapter 6 Carbamates - EPA. Retrieved from [Link]

  • Jonek, K., et al. (2020). Severe carbamates intoxication of 43-year-old farmer – case report. Termedia.
  • What Is The Difference Between Plasma & Serum? - Westlab. (2018, July 27). Retrieved from [Link]

  • Yu, Z., et al. (2016). Serum or plasma, what is the difference? Investigations to facilitate the sample material selection decision making process for metabolomics studies and beyond. Analytica Chimica Acta.
  • Species difference of esterase expression and hydrolase activity in plasma. Semantic Scholar. Retrieved from [Link]

  • Reimer, G., & Hub, B. (1989). Studies on the enzymatic hydrolysis of amino acid carbamates. PubMed. Retrieved from [Link]

  • Stability Testing of Biotechnological/Biological Products - EMA. Retrieved from [Link]

  • Quantitative Analysis of Ethyl Carbamate in Distillers Grains Co-products and Bovine Plasma by GC-MS. Request PDF - ResearchGate. Retrieved from [Link]

  • Interspecies differences in stability kinetics and plasma esterases involved in hydrolytic activation of curcumin diethyl disuccinate, a prodrug of curcumin. RSC Publishing. (2019, February 6). Retrieved from [Link]

  • Alsante, K. M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Pharmaceutical Analysis.
  • Meyer, M. R., & Maurer, H. H. (2015). Contribution of human esterases to the metabolism of selected drugs of abuse. PubMed. Retrieved from [Link]

  • Hu, Y., et al. (2025). Comprehensive Stability Assessment of Biotechnological Products: Degradation Mechanisms, Statistical Tools, and Regulatory Compliance, Part 1.
  • Carbamates. Rupa Health. Retrieved from [Link]

  • The Stability of Carbamates in Blood Samples under Experimental Conditions. ThaiJO. (2023, April 26). Retrieved from [Link]

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Ethyl [(4-ethylphenyl)carbamoyl]formate

As a Senior Application Scientist, I frequently consult on the integration of novel synthetic compounds into high-throughput screening and targeted metabolic assays. Ethyl [(4-ethylphenyl)carbamoyl]formate is a highly sp...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently consult on the integration of novel synthetic compounds into high-throughput screening and targeted metabolic assays. Ethyl [(4-ethylphenyl)carbamoyl]formate is a highly specialized synthetic organic compound belonging to the class of N-aryl oxalamic acid esters [1]. In contemporary drug development, oxamate derivatives serve as potent, competitive inhibitors of lactate dehydrogenase (LDH) isozymes[2]. Specifically, they target LDH-C4, a cancer-testis antigen implicated in the metastasis of breast cancer and melanoma, as well as in sperm capacitation [3].

Because of its biological activity—specifically its ability to penetrate cell membranes and disrupt glycolysis by mimicking pyruvate—strict handling protocols are required to prevent unintended exposure and localized metabolic disruption in laboratory personnel [4].

Mechanistic Toxicology & Hazard Profile

To design an effective safety protocol, we must first understand the compound's mechanistic toxicology. While not globally classified as acutely lethal, N-aryl oxamates pose specific occupational hazards:

  • Dermal and Ocular Irritation: The ester and anilide functional groups can cause localized irritation and potential sensitization upon repeated exposure.

  • Inhalation Hazard: Supplied as a crystalline powder, aerosolized particulates can irritate the mucosal lining of the respiratory tract.

  • Metabolic Interference: Systemic absorption, though inefficient through intact skin, could theoretically inhibit somatic LDH-A4 or LDH-B4 at high concentrations. This inhibition halts the conversion of pyruvate to lactate, potentially leading to localized lactic acidosis or metabolic fatigue [4].

Quantitative Data: Physicochemical Properties

Understanding the physical parameters of Ethyl[(4-ethylphenyl)carbamoyl]formate is essential for safe handling and assay preparation.

PropertyValueOperational Implication
Molecular Formula C12H15NO3Low molecular weight facilitates rapid membrane permeation.
Target Concentration 10 mM – 30 mMRequires precision micro-weighing on an analytical balance [5].
Solubility High in DMSO/DMF; Low in H₂OMandates the use of organic solvent vectors, increasing dermal absorption risks[6].
Thermal Stability Degrades > 40°CSolutions must be vortexed at room temperature, never heated.

Personal Protective Equipment (PPE) Matrix

The selection of PPE is not arbitrary; it is a self-validating system designed to break the chain of exposure based on the compound's physical and chemical properties.

PPE CategorySpecificationCausal Justification (Why it is required)
Eye Protection ANSI Z87.1 tight-fitting safety gogglesPrevents micro-particulate entry and mucosal absorption of the oxamate ester during weighing.
Hand Protection Nitrile gloves (min. 4 mil), double-glovedNitrile provides superior resistance to DMSO/DMF, the organic solvents strictly required to dissolve this hydrophobic compound.
Body Protection Flame-resistant lab coat with knit cuffsMinimizes electrostatic attraction of the fine powder to clothing and prevents dermal contact.
Respiratory N95 respirator or handling in a Class II BSCPrevents inhalation of aerosolized particulates. The compound's low molecular weight allows deep respiratory penetration if inhaled.

Operational Workflow: Solution Preparation Protocol

Because oxamate derivatives with non-polar aromatic chains exhibit poor aqueous solubility, stock solutions must be prepared in organic solvents like Dimethyl Sulfoxide (DMSO) [2]. DMSO rapidly penetrates the skin, carrying dissolved solutes with it; therefore, handling the compound in solution requires greater vigilance than handling the dry powder.

Step-by-Step Methodology:

  • Environmental Preparation: Ensure the fume hood or Biological Safety Cabinet (BSC) is fully operational with a face velocity of 80–100 fpm. Lay down an anti-static weighing mat to prevent powder dispersion.

  • Weighing: Using an analytical balance inside the hood, carefully weigh the required mass of Ethyl [(4-ethylphenyl)carbamoyl]formate using a grounded, static-free spatula.

  • Dissolution: Transfer the powder to a sterile, amber glass vial. Add anhydrous DMSO to achieve a 10 mM to 30 mM stock solution—the concentration range typically required to observe significant LDH inhibition in vitro [5].

  • Homogenization: Vortex the solution for 30–60 seconds until completely clear. Critical: Do not heat the solution above 40°C, as elevated temperatures can induce hydrolysis of the ethyl ester, neutralizing its membrane-permeability and inhibitory efficacy.

  • Storage: Aliquot the stock solution into single-use microcentrifuge tubes and store at -20°C, protected from light to maintain structural integrity.

Spill Response & Waste Disposal Plan

A rapid, systematic response to spills ensures the containment of both the chemical hazard and the solvent vector.

Step-by-Step Methodology:

  • Dry Powder Spill: Isolate the area. Do not sweep dry , as this aerosolizes the active inhibitor. Cover the powder with a damp absorbent towel (using water or a 10% ethanol solution) to bind the particulates. Carefully wipe the area inward from the edges.

  • Solvent Spill (DMSO + Compound): If the spill involves the dissolved compound, immediately evacuate the immediate workspace. Don a fresh pair of outer nitrile gloves. Use a universal chemical absorbent pad to soak up the liquid.

  • Decontamination: Wash the affected surface with a 10% bleach solution followed by 70% ethanol to degrade any residual organic material and remove solvent traces.

  • Disposal: Place all contaminated materials (pads, gloves, paper towels) into a clearly labeled, sealable hazardous waste container. Dispose of as "Halogen-free organic chemical waste" in strict accordance with institutional Environmental Health and Safety (EHS) guidelines.

Molecular Target Visualization

To fully appreciate the necessity of these safety protocols, one must visualize the compound's mechanism of action. Ethyl [(4-ethylphenyl)carbamoyl]formate acts as a structural analog to pyruvate, competitively binding to the active site of LDH enzymes and arresting the glycolytic pathway [4].

G Glucose Glucose (Glycolysis) Pyruvate Pyruvate (Natural Substrate) Glucose->Pyruvate Glycolytic Pathway Lactate Lactate (Production Blocked) Pyruvate->Lactate Conversion LDH LDH-C4 Isozyme (Active Site) LDH->Pyruvate Substrate Binding ATP ATP Depletion (Metabolic Arrest) Lactate->ATP Downstream Effect Inhibitor Ethyl[(4-ethylphenyl) carbamoyl]formate Inhibitor->LDH Competitive Inhibition

Mechanism of LDH-C4 inhibition by N-aryl oxamates, disrupting glycolysis and ATP synthesis.

References

  • Title: Oxamic acid analogues as LDH-C4-specific competitive inhibitors | Source: PubMed Central | URL: [Link]

  • Title: Cancer-Testis Antigen Lactate Dehydrogenase C4 in Human Cancers: Old and New Perspectives | Source: Biomedical Research | URL: [Link]

  • Title: Oxamate | Source: Wikipedia | URL: [Link]

  • Title: Oxamate, an LDHA Inhibitor, Inhibits Stemness, Including EMT and High DNA Repair Ability, Induces Senescence, and Exhibits Radiosensitizing Effects in Glioblastoma Cells | Source: MDPI | URL: [Link]

Sources

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